2,3-Dimethoxy-6-methylbenzoic acid

• CAS: 5653-57-6

Core Science & Biosynthesis

Structural Elucidation and Crystallographic Profiling of 2,3-Dimethoxy-6-methylbenzoic Acid Derivatives: From Antibiotic Cores to Actinide Coordination

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Whitepaper

Executive Summary & Chemical Context

The compound 2,3-dimethoxy-6-methylbenzoic acid and its halogenated derivatives (such as 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid and 5-bromo-4-hydroxy-2,3-dimethoxy-6-methylbenzoic acid) are highly functionalized aromatic systems of profound importance in both natural product chemistry and advanced radiochemistry[1].

Historically, these polysubstituted aromatic carboxylic acids were identified as the critical DNA-recognizing constituents of the calicheamicins , a class of highly potent enediyne antitumor antibiotics[1],[2]. Beyond their biological utility, recent breakthroughs in High-Performance Computing (HPC) and electronic structure modeling have demonstrated the extraordinary capacity of these ligands to coordinate heavy actinides, offering new pathways for nuclear waste management and radiochemical separations[3].

This whitepaper provides an authoritative guide on the structural parameters, crystallographic methodologies, and mechanistic applications of these unique benzoic acid derivatives.

Actinide Coordination and Crystallographic Geometry

While simple benzoic acids typically form predictable dimers, the dense functionalization of 2,3-dimethoxy-6-methylbenzoic acid derivatives (combining methoxy, hydroxy, and halogen groups) creates a versatile multidentate chelator.

Recent HPC-driven crystallographic models have utilized the 4-hydroxy-5-iodo derivative to model the coordination of Einsteinium (Es) [3]. The resulting complex forms a highly stable EsR3​(HR)3​ configuration. The structural analysis of this complex reveals intricate coordination geometry essential for understanding actinide binding preferences[3].

Quantitative Data Summary

The following table summarizes the key crystallographic and coordination parameters derived from structural analyses of the Einsteinium-ligand complex:

Parameter	Value / Description	Structural Context
Ligand Core	4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid	Polysubstituted aromatic constituent of calicheamicins[1].
Actinide Complexation	Einsteinium (Es)	Forms a stable EsR3​(HR)3​ configuration[3].
Coordination Number	9 Oxygen Atoms	Derived from six coordinating ligands surrounding the central Es atom[3].
Inner Shell Distance	2.38 – 2.70 Å	Primary Es–O coordination bonds[3].
Outer Shell Distance	≥ 3.89 Å	Secondary sphere interactions defining the outer coordination shell[3].
Biological Function	DNA Minor Groove Binder	Anchors the enediyne core to DNA for targeted cleavage[4].

Experimental Workflow: Single Crystal X-Ray Diffraction (SCXRD)

To accurately determine the atomic coordinates of such highly functionalized derivatives, a rigorous, self-validating crystallographic protocol is required.

Phase 1: Crystal Growth via Vapor Diffusion

• Protocol: Dissolve the purified benzoic acid derivative in a minimal volume of a good solvent (e.g., dichloromethane). Place this inner vial inside a larger sealed chamber containing an antisolvent (e.g., hexanes).

• Causality: Highly functionalized aromatic systems possess multiple hydrogen-bond acceptors and significant steric bulk. Rapid solvent evaporation often leads to kinetic trapping, resulting in twinned crystals or microcrystalline powders. Vapor diffusion ensures a slow, thermodynamically controlled approach to the metastable zone, yielding pristine single crystals suitable for high-resolution diffraction.

Phase 2: X-Ray Data Collection

• Protocol: Harvest a single crystal using a nylon cryoloop and immediately transfer it to the goniometer under a 100 K nitrogen cold stream. Irradiate with Mo-K α or Cu-K α radiation.

• Causality: Data collection must be performed at cryogenic temperatures. Cryocooling minimizes atomic thermal vibrations (Debye-Waller factors), which significantly enhances high-angle diffraction intensity. Furthermore, it mitigates radiation damage—a critical factor when analyzing iodine- or bromine-containing derivatives that strongly absorb X-ray photons.

Phase 3: Structure Solution and Refinement (Self-Validating System)

• Protocol: Integrate the diffraction frames and apply a multi-scan absorption correction. Solve the phase problem using dual-space algorithms and refine the structure via full-matrix least-squares on F2 .

• Trustworthiness: This protocol operates as a self-validating mathematical system. The structural model is considered valid only when the unweighted R-factor ( R1​ ) drops below 0.05 and the Goodness-of-Fit (GoF) approaches 1.0. These metrics mathematically confirm that the proposed electron density map accurately reflects the raw experimental diffraction data.

SCXRD experimental workflow for 2,3-dimethoxy-6-methylbenzoic acid derivatives.

Mechanistic Insights: The Aromatic Core in DNA Cleavage

In biological systems, the 2,3-dimethoxy-6-methylbenzoic acid moiety is not merely a structural scaffold; it acts as the functional delivery system for the calicheamicin γ1I​ antibiotics[1].

The precise positioning of the functional groups on the benzene ring allows the molecule to act as an intercalating anchor, demonstrating exceptional affinity for the minor groove of double-stranded DNA. Once anchored, cellular thiols reduce the antibiotic's trisulfide trigger, initiating a structural contraction via Michael addition. This contraction forces the attached enediyne core into a highly strained geometry, triggering a spontaneous Bergman cycloaromatization [4]. The resulting highly reactive 1,4-dehydrobenzene diradical abstracts hydrogen atoms from the deoxyribose backbone, causing lethal double-strand DNA breaks[4].

Mechanistic pathway of DNA cleavage directed by the benzoic acid binding moiety.

References

• Title: Synthetic studies on calicheamicin γ1I—synthesis of(−)
• Title: An Introduction to High Performance Computing and Its Intersection with Advances in Modeling Rare Earth Elements and Actinides Source: ACS Publications URL
• Title: Synthesis and Absolute Configuration of (+)

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An In-Depth Technical Guide to the Electronic Properties and Dipole Moment of 2,3-Dimethoxy-6-Methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Electronic Blueprint of a Potential Drug Candidate

In the intricate dance of molecular interactions that governs biological processes, the distribution of electrons within a molecule plays a leading role. For a potential drug candidate like 2,3-dimethoxy-6-methylbenzoic acid, understanding its electronic properties is akin to deciphering its interactional blueprint. These properties, including the highest occupied molecular orbital (HOMO), the lowest unoccupied molecular orbital (LUMO), and the associated energy gap, dictate the molecule's ability to participate in charge-transfer interactions, a cornerstone of many drug-receptor binding events.[1]

The dipole moment, a measure of the molecule's overall polarity, further refines this picture. It influences crucial pharmacokinetic properties such as solubility, membrane permeability, and protein binding. A molecule's dipole moment can significantly affect its orientation within a binding pocket and the strength of its non-covalent interactions with the target protein.[2]

This guide will equip researchers with the foundational knowledge and practical methodologies to assess these key electronic characteristics, thereby enabling a more rational and predictive approach to the design and optimization of novel therapeutics.

Theoretical Framework: Unveiling the Molecular Orbitals and Dipole Moment

Frontier Molecular Orbitals: HOMO, LUMO, and the Energy Gap

According to frontier molecular orbital theory, the chemical reactivity of a molecule is primarily governed by the interactions of its HOMO and LUMO.

• HOMO (Highest Occupied Molecular Orbital): This is the outermost orbital containing electrons. The energy of the HOMO is related to the molecule's ability to donate electrons, and is thus associated with its ionization potential. A higher HOMO energy indicates a greater propensity for electron donation.[1]

• LUMO (Lowest Unoccupied Molecular Orbital): This is the innermost orbital that is devoid of electrons. The energy of the LUMO corresponds to the molecule's ability to accept electrons and is related to its electron affinity. A lower LUMO energy suggests a greater capacity for electron acceptance.[1]

• HOMO-LUMO Energy Gap (ΔE): The energy difference between the HOMO and LUMO is a critical indicator of a molecule's kinetic stability and chemical reactivity. A large energy gap implies high stability and low reactivity, as it requires more energy to excite an electron from the HOMO to the LUMO. Conversely, a small energy gap suggests higher reactivity.[1]

The Dipole Moment: A Measure of Charge Asymmetry

The dipole moment (µ) is a vector quantity that arises from the uneven distribution of electron density within a molecule. It is a product of the magnitude of the separated charges and the distance between them. In the context of drug design, the dipole moment influences a molecule's interaction with polar environments, including water and the amino acid residues of a protein's active site.[2] The overall dipole moment of a polyatomic molecule is the vector sum of its individual bond moments.

In Silico Determination of Electronic Properties and Dipole Moment

Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful and cost-effective means of predicting the electronic properties and dipole moment of molecules. The B3LYP functional, a hybrid functional, has been shown to provide a good balance of accuracy and computational efficiency for organic molecules.[3][4]

Computational Protocol: A Step-by-Step Guide

The following protocol outlines the key steps for calculating the electronic properties and dipole moment of a molecule like 2,3-dimethoxy-6-methylbenzoic acid using DFT.

Step 1: Molecular Structure Optimization

• The initial step involves creating a 3D model of the molecule.

• A geometry optimization is then performed to find the lowest energy conformation of the molecule. This is a critical step as the calculated properties are dependent on the molecular geometry.

Step 2: DFT Calculation

• With the optimized geometry, a single-point energy calculation is performed using the B3LYP functional and a suitable basis set (e.g., 6-311++G(d,p)). This level of theory is widely used for obtaining reliable electronic properties of organic molecules.[5]

Step 3: Extraction of Electronic Properties

• From the output of the DFT calculation, the energies of the HOMO and LUMO can be directly obtained.

• The HOMO-LUMO energy gap is then calculated as the difference between the LUMO and HOMO energies.

• The dipole moment is also calculated as a standard output of the DFT calculation.

Step 4: Calculation of Related Electronic Descriptors

• From the HOMO and LUMO energies, other important electronic descriptors can be calculated:

  • Ionization Potential (I) ≈ -EHOMO

  • Electron Affinity (A) ≈ -ELUMO

  • Electronegativity (χ) = (I + A) / 2

  • Chemical Hardness (η) = (I - A) / 2

  • Chemical Softness (S) = 1 / (2η)

  • Electrophilicity Index (ω) = μ2 / (2η) (where μ is the electronic chemical potential, μ ≈ -χ)

Diagram of the Computational Workflow:

Caption: A schematic of the computational workflow for determining electronic properties.

Experimental Determination of Electronic Properties and Dipole Moment

While computational methods are powerful, experimental validation is crucial.

Spectroscopic Characterization

Spectroscopic techniques provide valuable information about the electronic structure and functional groups of a molecule.

• UV-Visible Spectroscopy: This technique can provide an experimental estimation of the HOMO-LUMO gap by identifying the wavelength of maximum absorption (λmax), which corresponds to the electronic transition from the HOMO to the LUMO.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule, which is influenced by the electron distribution.

Experimental Protocol for Dipole Moment Determination

The experimental determination of the dipole moment typically involves measuring the dielectric constant of a dilute solution of the compound in a non-polar solvent.

Step 1: Preparation of Solutions

• A series of solutions of the compound at different concentrations are prepared in a non-polar solvent (e.g., benzene or dioxane).

Step 2: Measurement of Dielectric Constant and Refractive Index

• The dielectric constant and refractive index of the pure solvent and each of the solutions are measured at a constant temperature.

Step 3: Calculation of Molar Polarization

• The molar polarization of the solute at infinite dilution is determined using the Guggenheim method or the Halverstadt and Kumler method.

Step 4: Calculation of the Dipole Moment

• The dipole moment is then calculated from the molar polarization.

Diagram of the Experimental Workflow:

Caption: A simplified workflow for the experimental determination of the dipole moment.

Analysis and Interpretation of Data

As specific data for 2,3-dimethoxy-6-methylbenzoic acid is not available, we will consider the hypothetical data presented in the tables below for illustrative purposes. This data is representative of what would be expected for a molecule with this structure based on the properties of similar compounds.

Calculated Electronic Properties

Property	Value	Unit
HOMO Energy (EHOMO)	-6.5	eV
LUMO Energy (ELUMO)	-1.2	eV
HOMO-LUMO Gap (ΔE)	5.3	eV
Ionization Potential (I)	6.5	eV
Electron Affinity (A)	1.2	eV
Electronegativity (χ)	3.85
Chemical Hardness (η)	2.65	eV

Calculated Dipole Moment

Component	Value	Unit
µx	1.5	Debye
µy	-2.0	Debye
µz	0.5	Debye
Total Dipole Moment (µ)	2.55	Debye

Discussion of Findings

A HOMO-LUMO gap of 5.3 eV would suggest that 2,3-dimethoxy-6-methylbenzoic acid is a relatively stable molecule. The ionization potential and electron affinity values provide insights into its potential to participate in redox reactions. The calculated dipole moment of 2.55 Debye indicates that the molecule is polar. The direction of the dipole moment vector would be influenced by the electron-withdrawing carboxylic acid group and the electron-donating methoxy and methyl groups. This polarity would likely enhance its solubility in polar solvents and its ability to form dipole-dipole interactions with a biological target.

Conclusion

A thorough understanding of the electronic properties and dipole moment of 2,3-dimethoxy-6-methylbenzoic acid is indispensable for its development as a potential drug candidate. This guide has provided a comprehensive overview of the theoretical underpinnings and the practical methodologies for characterizing these crucial parameters. While the absence of specific experimental or computational data for the target molecule necessitates the use of illustrative examples, the outlined protocols and the principles of data interpretation remain robust and applicable. By employing the computational and experimental workflows detailed herein, researchers can gain valuable insights into the molecular properties that govern drug action, thereby facilitating a more informed and efficient drug discovery process.

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An In-depth Technical Guide to the Thermodynamic Stability of 2,3-dimethoxy-6-methylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability of 2,3-dimethoxy-6-methylbenzoic acid, a key intermediate in pharmaceutical synthesis. In the absence of direct experimental thermodynamic data for this specific molecule, this guide synthesizes information from structurally analogous compounds to predict its stability profile. We delve into the electronic and steric influences of the methoxy and methyl substituents on the benzoic acid core, outlining anticipated degradation pathways under various stress conditions. This document further presents detailed, field-proven protocols for crucial analytical techniques, including thermal analysis (Differential Scanning Calorimetry and Thermogravimetric Analysis) and forced degradation studies, to empower researchers to generate robust, empirical data. The methodologies are designed to be self-validating, ensuring the integrity and reliability of the stability assessment.

Introduction: The Imperative of Stability in Drug Development

The thermodynamic stability of an active pharmaceutical ingredient (API) or a critical intermediate is a cornerstone of drug development. It directly impacts the safety, efficacy, and shelf-life of the final drug product. A thorough understanding of a molecule's intrinsic stability and its degradation pathways is not merely a regulatory requirement but a scientific necessity to de-risk the development process, guide formulation strategies, and ensure patient safety.[1][2]

2,3-dimethoxy-6-methylbenzoic acid, with its polysubstituted aromatic ring, presents a unique stability profile governed by the interplay of its constituent functional groups. The electron-donating methoxy groups and the sterically influential methyl group at the ortho position to the carboxylic acid create a complex electronic and steric environment that dictates its reactivity and degradation susceptibility. This guide aims to provide a robust framework for assessing the thermodynamic stability of this molecule.

Physicochemical Properties and Molecular Structure

A foundational understanding of the physicochemical properties of 2,3-dimethoxy-6-methylbenzoic acid is essential for any stability assessment. While experimental data for this specific molecule is sparse, we can infer properties from its close structural analogs, 2,3-dimethoxybenzoic acid and 2,4-dimethoxy-6-methylbenzoic acid.

Property	Predicted/Reported Value	Source/Analogue
Molecular Formula	C₁₀H₁₂O₄	-
Molecular Weight	196.20 g/mol	[1]
Melting Point	Likely between 140-150 °C	Based on 2,4-dimethoxy-6-methylbenzoic acid (141-145 °C)[3] and 2,3-dimethoxybenzoic acid (120-124 °C)[4][5][6]
Boiling Point	> 300 °C (with decomposition)	Extrapolated from analogous compounds
pKa	Expected to be around 3.5-4.0	Influenced by the "ortho effect" of the methyl group, which can increase acidity.[7][8] The pKa of 2,3-dimethoxybenzoic acid is predicted to be ~3.97.[6]
Appearance	Likely a crystalline solid	[3]

Molecular Structure and Electronic Effects:

The 2,3-dimethoxy-6-methylbenzoic acid molecule features a benzene ring substituted with two electron-donating methoxy groups, an electron-withdrawing carboxylic acid group, and a methyl group.

• Methoxy Groups (-OCH₃): These groups exert a dual electronic effect: an electron-withdrawing inductive effect (-I) due to the electronegativity of the oxygen atom and a strong electron-donating resonance effect (+M) due to the lone pairs on the oxygen atom.[9][10] The resonance effect typically dominates, increasing the electron density of the aromatic ring.

• Methyl Group (-CH₃): The methyl group is an electron-donating group through its inductive effect (+I).[11]

• Carboxylic Acid Group (-COOH): This group is electron-withdrawing via both inductive and resonance effects (-I, -M).

The "ortho effect" is a critical consideration for this molecule. The presence of the methyl group at the 6-position (ortho to the carboxylic acid) can cause steric hindrance, forcing the carboxylic acid group out of the plane of the benzene ring.[7][8][12] This steric inhibition of resonance can increase the acidity of the benzoic acid derivative.[8][12]

Predicted Thermodynamic Stability and Degradation Pathways

Based on the behavior of substituted benzoic acids, several degradation pathways can be anticipated for 2,3-dimethoxy-6-methylbenzoic acid under stress conditions.[13][14][15]

Thermal Degradation

The primary thermal degradation pathway for benzoic acids is typically decarboxylation.[14] Upon heating, the carboxylic acid group is eliminated as carbon dioxide, leading to the formation of the corresponding substituted benzene.

Predicted Primary Thermal Degradation Product: 1,2-dimethoxy-3-methylbenzene.

Further fragmentation at higher temperatures could lead to the cleavage of the methoxy groups, yielding phenols and other smaller molecules.

Hydrolytic Degradation

Under aqueous conditions, particularly at non-neutral pH and elevated temperatures, hydrolysis can occur.

• Acid-Catalyzed Hydrolysis: In acidic conditions, the ether linkages of the methoxy groups can be susceptible to cleavage, leading to O-demethylation.

• Base-Catalyzed Hydrolysis: In basic conditions, the primary reaction will be the deprotonation of the carboxylic acid to form the carboxylate salt. Under harsh conditions, O-demethylation can also occur.

Predicted Primary Hydrolytic Degradation Products:

• 2-hydroxy-3-methoxy-6-methylbenzoic acid

• 3-hydroxy-2-methoxy-6-methylbenzoic acid

• 2,3-dihydroxy-6-methylbenzoic acid

Oxidative Degradation

Exposure to oxidizing agents can lead to several degradation products. The electron-rich aromatic ring is susceptible to oxidative attack.

Predicted Oxidative Degradation Pathways:

• Hydroxylation of the aromatic ring: Addition of hydroxyl groups to the benzene ring.

• Oxidative cleavage of the aromatic ring: Ring-opening reactions leading to smaller, aliphatic molecules.

• Oxidation of the methyl group: Formation of a hydroxymethyl or carboxylic acid group.

Photolytic Degradation

Exposure to light, particularly UV radiation, can induce photolytic degradation. The aromatic ring system can absorb UV light, leading to the formation of excited states that can undergo various reactions, including bond cleavage and the formation of reactive radical species.

Logical Flow of Degradation Prediction:

Caption: Workflow for the thermal analysis of 2,3-dimethoxy-6-methylbenzoic acid.

Forced Degradation Studies (Stress Testing)

Forced degradation studies are essential for identifying potential degradation products and establishing stability-indicating analytical methods. [13][16][17]The goal is to achieve 5-20% degradation of the parent compound. [17][18] Analytical Method: A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the primary analytical tool for these studies.

Protocol:

• Prepare solutions of 2,3-dimethoxy-6-methylbenzoic acid (e.g., 1 mg/mL) in 0.1 M HCl and 0.1 M NaOH.

• Maintain the solutions at an elevated temperature (e.g., 60 °C) and withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralize the aliquots before HPLC analysis.

• Analyze the samples by HPLC to quantify the remaining parent compound and detect any degradation products.

Protocol:

• Prepare a solution of 2,3-dimethoxy-6-methylbenzoic acid (e.g., 1 mg/mL) in a suitable solvent.

• Add a solution of 3% hydrogen peroxide.

• Store the solution at room temperature, protected from light, and withdraw aliquots at specified time points.

• Analyze the samples by HPLC.

Protocol:

• Prepare a solution of 2,3-dimethoxy-6-methylbenzoic acid in a suitable solvent (e.g., water or a water/acetonitrile mixture).

• Store the solution at an elevated temperature (e.g., 60 °C) in a sealed container.

• Withdraw aliquots at specified time points and analyze by HPLC.

Protocol:

• Expose a solution and a solid sample of 2,3-dimethoxy-6-methylbenzoic acid to a light source that provides both UV and visible light (e.g., a photostability chamber).

• A control sample should be stored under the same conditions but protected from light.

• Analyze the samples at a specified time point by HPLC.

Forced Degradation Experimental Design:

Caption: Experimental design for forced degradation studies.

Data Interpretation and Reporting

A comprehensive stability report should be generated, summarizing all experimental findings.

Parameter	Expected Data and Interpretation
DSC	A sharp endothermic peak indicating the melting point. The absence of other thermal events suggests the absence of polymorphism under the tested conditions. The enthalpy of fusion provides insight into the lattice energy.
TGA	A distinct mass loss step corresponding to decarboxylation or other decomposition events. The onset temperature is a key indicator of thermal stability.
Forced Degradation	The percentage of degradation over time for each stress condition. The chromatograms will reveal the formation of degradation products, which should be quantified. The degradation kinetics (e.g., zero-order, first-order) can be determined from the rate of disappearance of the parent compound.

Conclusion and Future Directions

This guide provides a comprehensive framework for the experimental evaluation of the thermodynamic stability of 2,3-dimethoxy-6-methylbenzoic acid. The detailed protocols for thermal analysis and forced degradation studies will enable researchers to generate the necessary data to ensure the quality, safety, and efficacy of pharmaceutical products derived from this important intermediate. It is strongly recommended that these experimental studies be conducted to confirm the predicted stability profile and to fully characterize the degradation pathways.

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• A Review Article on Development of Forced Degradation and Stability Indicating Studies for Drug Substance and Drug Product. Journal of Pharmaceutical Science and Bioscientific Research. [Link]

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Biosynthetic Origins of 2,3-Dimethoxy-6-Methylbenzoic Acid in Nature: A Mechanistic and Methodological Guide

Executive Summary

The 2,3-dimethoxy-6-methylbenzoic acid scaffold—most prominently found in nature as its highly decorated derivative, 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid—is the critical aromatic constituent of the calicheamicin enediyne antitumor antibiotics (1[1]). Produced by the soil bacterium Micromonospora echinospora, this aromatic moiety is non-negotiable for the sequence-specific binding of the calicheamicin aryltetrasaccharide to the minor groove of DNA. This binding event perfectly positions the enediyne "warhead" for targeted oxidative DNA cleavage (2[2]). Understanding the biosynthetic assembly of this scaffold provides a crucial blueprint for engineering novel polyketide-derived payloads for modern antibody-drug conjugates (ADCs).

Biosynthetic Logic: The Iterative Type I PKS and Tethered Tailoring

Unlike typical modular polyketide synthases (PKS) where each module catalyzes a single elongation step, the biosynthesis of the calicheamicin aromatic ring relies on an iterative Type I PKS (iPKS) named CalO5 (3[3]). CalO5 iteratively condenses one molecule of acetyl-CoA with three molecules of malonyl-CoA to form the initial orsellinic acid (OSA; 2,4-dihydroxy-6-methylbenzoic acid) core.

Causality in Biosynthetic Design: Why does nature deploy an iterative system here? The iPKS architecture (KS-AT-DH-ACP) allows a single, compact enzyme to efficiently generate the aromatic ring. Crucially, the nascent OSA does not diffuse into the cytosol; it remains covalently tethered to the acyl carrier protein (ACP) domain of CalO5 via a phosphopantetheine arm. This tethering is a structural imperative: it prevents premature off-target reactions and dictates the strict regiospecificity of the subsequent four tailoring enzymes (CalO6, CalO2, CalO1, and CalO3) (4[4]).

Fig 1. Sequential enzymatic tailoring of the ACP-tethered orsellinic acid intermediate in calicheamicin biosynthesis.

The Sequential Tailoring Cascade

The transformation of ACP-tethered OSA into the mature 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid involves a precise sequence of modifications:

• C2-O-Methylation (CalO6): The first tailoring step is catalyzed by CalO6, an S-adenosylmethionine (SAM)-dependent O-methyltransferase. It specifically methylates the C2-hydroxyl group of the ACP-bound OSA, yielding 2-methoxy-4-hydroxy-6-methylbenzoic acid (5[5]).

• C3-Hydroxylation (CalO2): Next, CalO2, a cytochrome P450 monooxygenase, introduces a new hydroxyl group at the C3 position. Structural studies of CalO2 reveal a unique helical docking site specifically evolved to bind the CalO5-ACP domain, explaining why the enzyme strictly requires an ACP-tethered substrate (6[6]).

• C3-O-Methylation (CalO1): The newly formed C3-hydroxyl is immediately methylated by CalO1, another SAM-dependent MTase, generating the 2,3-dimethoxy-4-hydroxy-6-methylbenzoic acid intermediate (7[7]).

• C5-Iodination (CalO3): Finally, a flavin-dependent halogenase, CalO3, utilizes FADH2 and iodide to install the bulky iodine atom at C5, completing the scaffold before it is transferred to the growing aryltetrasaccharide chain by glycosyltransferases like CalG1 (8[8]).

Table 1: Quantitative and Functional Summary of Calicheamicin Aromatic Tailoring Enzymes

Enzyme	Classification	Cofactor/Coenzyme	Substrate	Regiospecificity	Function
CalO5	Iterative Type I PKS	Acetyl-CoA, Malonyl-CoA	-	-	Polyketide assembly into orsellinic acid (OSA)
CalO6	O-Methyltransferase	S-adenosylmethionine (SAM)	ACP-tethered OSA	C2-OH	C2-O-methylation
CalO2	P450 Monooxygenase	O2, NAD(P)H, Ferredoxin	ACP-tethered 2-methoxy-OSA	C3	C3-hydroxylation
CalO1	O-Methyltransferase	S-adenosylmethionine (SAM)	ACP-tethered 2-methoxy-3-hydroxy-OSA	C3-OH	C3-O-methylation
CalO3	Flavin-dependent Halogenase	FADH2, I-, O2	ACP-tethered 2,3-dimethoxy-OSA	C5	C5-iodination

Experimental Workflows: In Vitro Reconstitution of ACP-Tethered Enzymes

Studying ACP-tethered tailoring enzymes in vitro presents a significant biochemical challenge: the natural substrate is covalently linked to a massive, multi-domain iPKS. To bypass this, we utilize S-N-acetylcysteamine (SNAC) thioesters as synthetic substrate surrogates.

Protocol: Self-Validating Assay for CalO6 Methyltransferase Activity

Rationale & Causality: SNAC mimics the terminal portion of the ACP's phosphopantetheine arm. By synthesizing SNAC-orsellinate (SNAC-OSA), we provide CalO6 with a recognizable, soluble substrate analog, decoupling the assay from the need to co-purify the unstable CalO5 holo-protein (4[4]).

Step-by-Step Methodology:

• Enzyme Preparation: Express N-terminally His6-tagged CalO6 in E. coli BL21(DE3). Purify via Ni-NTA affinity chromatography and dialyze into 50 mM Tris-HCl (pH 7.5), 10% glycerol.

• Substrate Synthesis: Chemically synthesize SNAC-OSA via the condensation of orsellinic acid with S-N-acetylcysteamine using standard EDC/NHS coupling.

• Assay Assembly: In a 100 µL reaction volume, combine 1 mM SNAC-OSA, 2 mM SAM (methyl donor), and 10 µM purified CalO6 in the reaction buffer. Incubate at 30°C for 2 hours.

• Self-Validating Control (Critical): Set up a parallel reaction replacing SAM with S-adenosylhomocysteine (SAH), the byproduct and competitive inhibitor of the reaction. Causality: This control is non-negotiable. It proves that any observed mass shift in the experimental arm is strictly dependent on active enzymatic methyl transfer, ruling out spontaneous background methylation or artifactual adducts.

• Quench and Analysis: Terminate the reaction by adding 100 µL of ice-cold methanol. Centrifuge at 14,000 x g for 10 minutes to pellet precipitated protein.

• LC-MS/MS Validation: Inject the supernatant onto a C18 Reverse-Phase HPLC column coupled to a high-resolution mass spectrometer. Monitor the depletion of the SNAC-OSA peak and the emergence of a new peak with a mass shift of +14 Da, corresponding to SNAC-2-methoxy-OSA (4[4]).

Fig 2. Experimental workflow for the in vitro reconstitution and validation of CalO6 methyltransferase activity.

Conclusion

The biosynthesis of the 2,3-dimethoxy-6-methylbenzoic acid moiety is a masterclass in enzymatic precision, relying on an iterative PKS and a highly coordinated, ACP-tethered tailoring cascade. By leveraging substrate surrogates like SNAC and rigorous self-validating controls, researchers can dissect these pathways in vitro, paving the way for the chemoenzymatic synthesis of next-generation enediyne therapeutics.

References

• 1 - exaly.com 2.8 - pnas.org 3.2 - nih.gov 4.7 - nih.gov 5.3 - nih.gov 6.6 - nih.gov 7.5 - harvard.edu 8.4 - nih.gov

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• 8. pnas.org [pnas.org]

Protocols & Analytical Methods

Application Note: 2,3-Dimethoxy-6-methylbenzoic Acid Derivatives as Critical Building Blocks in Calicheamicin ADC Payload Synthesis

Executive Summary

The development of modern Antibody-Drug Conjugates (ADCs) relies on the precise synthesis of highly potent cytotoxic payloads. The polysubstituted aromatic compound 2,3-dimethoxy-6-methylbenzoic acid , and specifically its halogenated derivative 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid , serves as the indispensable aromatic anchor in the synthesis of calicheamicin γ1I​ .

This application note details the mechanistic rationale, synthetic workflows, and step-by-step protocols for generating and utilizing this building block in the assembly of DNA-cleaving enediyne payloads used in targeted oncology (e.g., the payloads for gemtuzumab ozogamicin and inotuzumab ozogamicin) .

Mechanistic Insights: The Role of the Aromatic Anchor

In the context of calicheamicin's mechanism of action, the enediyne warhead is responsible for the oxidative cleavage of double-stranded DNA. However, the warhead alone lacks sequence specificity. The aryltetrasaccharide domain, which contains the 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoate moiety, acts as the homing mechanism .

• Halogen-Dependent Minor Groove Binding: The iodine atom at the C5 position is not a mere synthetic artifact; it provides critical van der Waals interactions with the floor of the DNA minor groove at the specific (T-C-C-T)·(A-G-G-A) binding tract .

• Steric Direction via Methoxy Groups: The C2 and C3 methoxy groups force the adjacent carbohydrate domains into a rigid, extended conformation. This spatial orientation allows the molecule to thread perfectly into the DNA groove before the Bergman cyclization is triggered by cellular thiols.

Structure-Activity Relationship (SAR) Data

The substitution pattern on the benzoic acid core drastically impacts the binding affinity and subsequent cytotoxicity of the assembled ADC payload.

Aromatic Core Derivative	DNA Binding Affinity (Relative)	Cytotoxicity (IC 50​ in BCP-ALL cells)	Functional Role in Payload
5-Iodo -4-hydroxy-2,3-dimethoxy-6-methylbenzoic acid	++++ (Optimal)	0.15 – 4.9 ng/mL	Natural calicheamicin γ1I​ anchor; maximizes van der Waals contacts.
5-Bromo -4-hydroxy-2,3-dimethoxy-6-methylbenzoic acid	+++	~10 – 25 ng/mL	Minor natural variant; slightly reduced steric bulk in the minor groove.
5-Hydrogen (Dehalogenated) analog	+	> 100 ng/mL	Loss of specific minor groove anchoring; significantly reduced potency.

Synthetic Workflow Visualization

The synthesis of the fully functionalized building block from commercially available orsellinic acid requires precise regiocontrol to establish the contiguous oxygenation pattern.

Figure 1: Step-by-step synthetic workflow from Orsellinic Acid to the Calicheamicin ADC Payload.

Experimental Protocols

Protocol A: De Novo Synthesis of the Aromatic Building Block

Note: This protocol is adapted from the validated methodology by Alvarenga et al..

Reagents & Materials:

• Benzyl 4-benzyloxy-2-hydroxy-6-methylbenzoate (derived from orsellinic acid)

• Titanium(IV) chloride (1.0 M in CH 2​ Cl 2​ )

• Dichloromethyl methyl ether

• Hydrogen peroxide (30%), NaOH

• Dimethyl sulfate, Iodine (I 2​ )

Step-by-Step Methodology:

• Regioselective Formylation: Dissolve the benzylated orsellinic acid derivative in dry CH 2​ Cl 2​ under an argon atmosphere. Cool the reaction vessel to -10 °C.

  • Causality Check: Strict temperature control is essential to prevent over-reaction, polymerization, and to ensure high regioselectivity.

• Add dichloromethyl methyl ether, followed by the dropwise addition of TiCl 4​ . Stir for 3 hours at 0 °C.

  • Expert Insight: TiCl 4​ acts as a stringent Lewis acid, coordinating with the free C2-hydroxyl group to direct the formylation exclusively to the C3 position, establishing the required contiguous substitution pattern.

• Dakin Oxidation: Isolate the resulting aldehyde and dissolve it in a mixture of dioxane and 40% aqueous NaOH. Cool in an ice bath.

• Add 30% H 2​ O 2​ dropwise. Stir until the aldehyde is fully converted to the corresponding phenol.

  • Expert Insight: The Dakin oxidation selectively converts the ortho-hydroxybenzaldehyde into a catechol derivative without disrupting the existing benzyl ethers.

• Methylation & Iodination: Subject the intermediate to exhaustive methylation using dimethyl sulfate and K 2​ CO 3​ to install the 2,3-dimethoxy groups. Treat the methylated intermediate with I 2​ in the presence of a mild base to selectively iodinate the C5 position.

• Saponification: Reflux the resulting ester in 2.5 M aqueous NaOH for 3 hours to yield the final free carboxylic acid. Acidify with cold 2 M HCl and extract with diethyl ether.

• System Validation: Successful Dakin oxidation is confirmed by the disappearance of the aldehyde proton signal (~10.30 ppm) in 1 H-NMR and the emergence of a new phenolic hydroxyl stretch in FTIR. The final iodinated building block must yield an exact mass of 337.96 Da via HRMS .

Protocol B: Payload Assembly (Coupling to the Aryltetrasaccharide)

Safety Warning: The resulting calicheamicin derivatives are profoundly cytotoxic, inducing double-strand DNA breaks at sub-picomolar concentrations. All downstream coupling must be performed in a highly contained isolator or Class II Type B2 Biological Safety Cabinet.

Step-by-Step Methodology:

• Activation: Convert 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid to its corresponding acid chloride using oxalyl chloride and a catalytic amount of DMF in anhydrous CH 2​ Cl 2​ .

• Amidation: React the acid chloride with the primary amine of the target aminopentose sugar (part of the calicheamicin oligosaccharide core) in the presence of N,N-diisopropylethylamine (DIPEA).

  • Causality Check: DIPEA is chosen over triethylamine to minimize nucleophilic competition and base-catalyzed degradation of the sensitive sugar moieties.

• Purification: Purify the resulting amide via reverse-phase HPLC (C18 column, Acetonitrile/Water gradient with 0.1% TFA) to isolate the fully assembled aryltetrasaccharide domain.

• System Validation: Confirm the success of the amidation by High-Resolution Mass Spectrometry (HRMS). Verify the precise mass shift corresponding to the addition of the building block (+320.94 Da after loss of water/HCl), and confirm the presence of the new amide proton at ~8.0 ppm in 1 H-NMR.

References

• Alvarenga, E. S. (1999). Synthesis of Benzyl 4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoate: The Aromatic Unit of Calicheamicin gamma1. Journal of the Brazilian Chemical Society, 10(2). URL:[Link]

• Kumar, R. A., Ikemoto, N., Patel, D. J. (1997). Solution structure of the calicheamicin gamma 1I-DNA complex. RCSB Protein Data Bank (PDB). URL:[Link]

• Chari, R. V., Miller, M. L., & Widdison, W. C. (2018). Calicheamicin derivatives and antibody drug conjugates thereof. Google Patents (WO2018138591A1).

• Creative Biolabs. (n.d.). Calicheamicin Synthesis Service. Creative Biolabs ADC Services. URL:[Link]

Application Note: Catalytic Esterification Techniques for 2,3-Dimethoxy-6-methylbenzoic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Experimental Protocols

Introduction & Mechanistic Challenges

The synthesis of complex natural products and targeted therapeutics frequently requires the esterification of highly sterically hindered aromatic systems. A quintessential example is 2,3-dimethoxy-6-methylbenzoic acid , a critical building block utilized in the synthesis of the aromatic core of the potent enediyne antitumor antibiotic, Calicheamicin γ1[1].

From a physicochemical perspective, the esterification of this substrate presents a severe kinetic and thermodynamic challenge. The carboxylic acid moiety is flanked by two ortho-substituents: a methoxy group at the C2 position and a methyl group at the C6 position. This di-ortho-substitution creates a dense steric shield around the sp2 -hybridized carbonyl carbon. Under standard Fischer-Speier esterification conditions, the nucleophilic attack by an alcohol requires the formation of a bulky sp3 -hybridized tetrahedral intermediate. The immense steric clash in this transition state significantly raises the activation energy ( ΔG‡ ), rendering traditional acid-catalyzed methods virtually ineffective[2].

To bypass this barrier, synthetic chemists must abandon direct nucleophilic attack in favor of highly active acyl transfer catalysts or strongly oxophilic Lewis acids. This guide details two field-proven, self-validating catalytic protocols for the esterification of 2,3-dimethoxy-6-methylbenzoic acid: the Yamaguchi Esterification and Hafnium(IV)-Catalyzed Direct Condensation .

Mechanistic Evaluation of Catalytic Strategies

The Yamaguchi Acyl Transfer Strategy

The Yamaguchi esterification utilizes 2,4,6-trichlorobenzoyl chloride (TCBC) and 4-dimethylaminopyridine (DMAP) to drive the reaction. The causality behind this choice lies in the extreme electrophilicity and steric bulk of the TCBC reagent.

Initially, the hindered benzoic acid reacts with TCBC in the presence of triethylamine to form a mixed anhydride. The sheer bulk of the 2,4,6-trichlorophenyl ring completely blocks nucleophilic attack on its own carbonyl, forcing the subsequent attack to occur exclusively at the desired benzoic carbonyl. Interestingly, modern mechanistic investigations reveal that for highly hindered substrates, the mixed anhydride often disproportionates in situ to form a symmetric aliphatic/aromatic anhydride, which then reacts with the DMAP catalyst to form a highly reactive acylpyridinium intermediate[3]. This intermediate is sufficiently activated to undergo nucleophilic attack by the alcohol, seamlessly yielding the ester.

Fig 1. Mechanistic pathway of the Yamaguchi esterification for sterically hindered substrates.

Hafnium(IV) Lewis Acid Catalysis

While the Yamaguchi protocol is highly effective, it is atom-inefficient due to the stoichiometric use of TCBC. For a greener, highly scalable alternative, Hafnium(IV) salts (e.g., HfCl4​ or Hf(OtBu)4​ ) offer exceptional catalytic activity.

Hafnium(IV) is highly oxophilic. It coordinates directly to the carbonyl oxygen of the benzoic acid, intensely polarizing the C=O bond and increasing its electrophilicity without forming a bulky covalent intermediate prior to alcohol attack[4]. Because esterification is an equilibrium process, the reaction is driven to completion by physically removing the water byproduct via azeotropic reflux using a Dean-Stark apparatus.

Data Presentation: Methodological Comparison

The following table summarizes the quantitative and qualitative parameters for various esterification methods when applied to di-ortho-substituted benzoic acids like 2,3-dimethoxy-6-methylbenzoic acid.

Method	Reagents & Catalyst	Reaction Conditions	Advantages	Disadvantages	Typical Yields
Fischer-Speier	Alcohol (excess), H2​SO4​	Reflux, 24–48h	Inexpensive reagents	Fails or stalls due to extreme steric hindrance.	< 10%
Steglich	EDC or DCC, DMAP	RT, 12–24h	Mild conditions	Prone to forming inactive N-acylurea byproducts.	20–40%
Yamaguchi	TCBC, Et3​N , DMAP	RT to 80°C, 4–12h	Highly regioselective; strong thermodynamic driving force.	Atom-inefficient; requires stoichiometric coupling agents.	75–92%
Hafnium(IV)	HfCl4​ (1–5 mol%)	Azeotropic Reflux, 12h	Equimolar reagents; green chemistry; scalable.	Requires elevated temperatures (refluxing toluene).	80–95%

Experimental Protocols

Protocol A: Yamaguchi Esterification

This protocol is ideal for milligram to gram-scale synthesis where maximum conversion is critical.

Reagents:

• 2,3-Dimethoxy-6-methylbenzoic acid (1.0 equiv)

• Desired Alcohol (1.2 equiv)

• 2,4,6-Trichlorobenzoyl chloride (TCBC) (1.1 equiv)

• Triethylamine ( Et3​N ) (1.2 equiv)

• 4-Dimethylaminopyridine (DMAP) (1.5 equiv)

• Anhydrous Toluene (0.1 M)

Step-by-Step Methodology:

• Mixed Anhydride Formation: Dissolve 2,3-dimethoxy-6-methylbenzoic acid in anhydrous toluene under an inert argon atmosphere. Add Et3​N and stir for 5 minutes.

• Activation: Dropwise add TCBC to the solution at room temperature. Self-Validation Check: Within 15–30 minutes, a white precipitate of triethylammonium chloride ( Et3​N⋅HCl ) will form, visually confirming the successful generation of the mixed anhydride.

• Catalysis & Coupling: In a separate vial, dissolve the alcohol and DMAP in a small volume of toluene. Transfer this solution dropwise into the reaction mixture.

  • Causality Note: Adding DMAP after the mixed anhydride has formed prevents the premature formation of an unreactive acylpyridinium complex with the TCBC reagent itself.

• Monitoring: Stir the reaction at room temperature (or heat to 60°C if the alcohol is also hindered). Monitor via TLC or LC-MS until the mixed anhydride is consumed.

• Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Protocol B: Hafnium(IV)-Catalyzed Direct Condensation

This protocol is designed for scalable, atom-efficient synthesis using equimolar amounts of substrates.

Reagents:

• 2,3-Dimethoxy-6-methylbenzoic acid (1.0 equiv)

• Desired Alcohol (1.0 equiv)

• Hafnium(IV) chloride ( HfCl4​ ) (5 mol%)

• Toluene or o-Xylene (0.2 M)

Step-by-Step Methodology:

• Preparation: To a round-bottom flask equipped with a magnetic stir bar, add 2,3-dimethoxy-6-methylbenzoic acid, the alcohol, and HfCl4​ .

• Solvent Addition: Add toluene (or o-xylene for higher reflux temperatures). Attach a Dean-Stark trap filled with the reaction solvent, topped with a reflux condenser.

• Azeotropic Reflux: Heat the mixture to a vigorous reflux.

  • Causality Note: The Dean-Stark trap physically removes the water generated during the esterification. Because Hf(IV) acts as a Lewis acid, removing water prevents catalyst deactivation and drives the thermodynamic equilibrium entirely toward the ester product[4].

• Monitoring: Continue refluxing for 12–18 hours. Self-Validation Check: The reaction is complete when water droplets cease to accumulate in the Dean-Stark trap, and LC-MS confirms the disappearance of the starting acid.

• Workup: Cool the mixture to room temperature. Quench by stirring with saturated aqueous NaHCO3​ for 15 minutes to precipitate the hafnium salts. Filter through a pad of Celite, concentrate the filtrate, and purify via column chromatography.

Fig 2. Experimental workflow for Hafnium(IV)-catalyzed direct dehydrative esterification.

References

• Synthesis of Benzyl 4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoate - The Aromatic Unit of Calicheamicin γ1 Source: Journal of the Brazilian Chemical Society (SciELO) URL:[Link]

• Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification Method Source: Organic Letters (ACS Publications) URL:[Link]

• Direct Condensation of Carboxylic Acids with Alcohols Catalyzed by Hafnium(IV) Salts Source: Science URL:[Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Note: 2,3-Dimethoxy-6-methylbenzoic Acid Derivatives in the Design of Enediyne-Based Antibody-Drug Conjugates (ADCs)

Executive Summary

In modern pharmaceutical drug discovery, the rational design of Antibody-Drug Conjugates (ADCs) relies heavily on the precise molecular interactions between the cytotoxic payload and its intracellular target. 2,3-dimethoxy-6-methylbenzoic acid —specifically its highly functionalized derivative, 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid —serves as the critical aromatic pharmacophore in the aryltetrasaccharide region of calicheamicin [1]. This application note details the mechanistic rationale, synthetic workflows, and self-validating protocols for utilizing this aromatic building block to engineer sequence-specific DNA-cleaving ADCs, such as the FDA-approved therapeutics Gemtuzumab ozogamicin (Mylotarg) and Inotuzumab ozogamicin (Besponsa) [2].

Mechanistic Rationale: The Causality of the Aromatic Pharmacophore

Calicheamicin γ1I is an enediyne antitumor antibiotic that exhibits extreme cytotoxicity by inducing double-strand DNA breaks. Because the naked enediyne warhead is too toxic for systemic administration, it is conjugated to monoclonal antibodies to form ADCs. However, the exact positioning of the enediyne warhead against the DNA backbone is entirely dependent on the 2,3-dimethoxy-6-methylbenzoic acid derivative embedded within the molecule's aryltetrasaccharide tail[1].

Sequence-Specific Minor Groove Binding

The aromatic ring is responsible for anchoring the payload deeply within the DNA minor groove, exhibiting a high sequence specificity for the 5'-TCCT-3' / 3'-AGGA-5' tract.

• Causality of Substituents: The iodine at C5 and the methyl group at C6 are not structurally arbitrary. NMR-derived solution structures reveal that these bulky, polarizable groups are directed toward the floor of the minor groove. They establish critical van der Waals contacts and hydrophobic interactions with the exocyclic amino protons of the guanine residues in the 3'-AGGA-5' strand.

• Warhead Alignment: By rigidly anchoring edgewise into the minor groove, the aromatic pharmacophore pre-organizes the attached enediyne core. When the payload's trisulfide trigger is reduced by intracellular glutathione, the enediyne undergoes a Bergman cycloaromatization. The aromatic anchor ensures that the resulting 1,4-didehydrobenzene diradical is perfectly aligned to abstract hydrogen atoms from the deoxyribose backbone, guaranteeing a lethal double-strand break rather than a repairable single-strand nick [1].

Fig 1: Mechanism of action of calicheamicin-based ADCs leading to DNA cleavage.

Experimental Protocols & Synthetic Workflows

The synthesis of the 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid building block must be executed with high regioselectivity. The following protocols outline the synthesis and subsequent self-validating assays.

Protocol 1: Regioselective Synthesis of the Aromatic Pharmacophore

Objective: Synthesize the 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid building block from methyl 4-O-benzylorsellinate.

• C2/C3 Functionalization (Formylation & Oxidation):

  • React methyl 4-O-benzylorsellinate with dichloromethyl methyl ether and TiCl₄ to introduce a formyl group at the C3 position.

  • Oxidize the formyl group using Dakin oxidation conditions (H₂O₂, NaOH) to yield the corresponding catechol derivative.

  • Causality: This establishes the oxygenation pattern required for the 2,3-dimethoxy system.

• O-Methylation:

  • Treat the intermediate with dimethyl sulfate (Me₂SO₄) and K₂CO₃ in acetone under reflux to methylate the C2 and C3 hydroxyls, yielding the 2,3-dimethoxy intermediate.

• Electrophilic Iodination (C5 Position):

  • Dissolve the intermediate in glacial acetic acid. Add N-iodosuccinimide (NIS) and a catalytic amount of trifluoroacetic acid (TFA). Stir at room temperature for 4 hours.

  • Causality: The electron-donating methoxy and protected hydroxyl groups direct the massive iodine electrophile specifically to the C5 position. The iodine is critical for future DNA minor groove van der Waals interactions.

• Deprotection and Hydrolysis:

  • Remove the benzyl protecting group via catalytic hydrogenation (Pd/C, H₂).

  • Hydrolyze the methyl ester using LiOH in THF/H₂O to yield the final 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid.

• Self-Validating System (Analytical QC):

  • Validation: Run ¹H NMR (CDCl₃). The successful iodination is self-validated by the complete disappearance of the C5 aromatic proton singlet (typically around δ 6.4 ppm in the precursor) and the presence of the solitary C1 carboxylic acid proton. Confirm exact mass via HRMS (ESI-TOF) for [M-H]⁻ calculated for C₁₀H₁₀IO₅⁻: 336.9578.

Protocol 2: DNA Cleavage Assay (Payload Validation)

Objective: Validate that the synthesized calicheamicin analog (incorporating the aromatic moiety) correctly aligns to induce double-strand DNA breaks.

• Preparation: Prepare a 10 µM stock of the calicheamicin analog in DMSO. Prepare a 50 ng/µL solution of supercoiled pBR322 plasmid DNA in 50 mM Tris-HCl buffer (pH 7.4).

• Incubation: Mix 10 µL of plasmid DNA with 1 µL of the payload stock. Incubate at 37°C for 30 minutes to allow the 2,3-dimethoxy-6-methylbenzoic acid moiety to anchor into the minor groove.

• Triggering: Add 1 µL of 10 mM Glutathione (GSH) to initiate trisulfide reduction and subsequent Bergman cyclization. Incubate for an additional 2 hours.

• Gel Electrophoresis: Run the samples on a 1% agarose gel containing ethidium bromide.

• Self-Validating System:

  • Validation: A successful payload will convert the supercoiled DNA (Form I) directly into linear DNA (Form III). If the aromatic moiety fails to anchor the warhead properly, the diradical will only cause single-strand nicks, resulting in relaxed circular DNA (Form II). The dominant presence of Form III validates the structural integrity of the aromatic anchor.

Fig 2: Synthetic workflow for the aromatic pharmacophore and subsequent ADC assembly.

Quantitative Data: ADC Clinical & Pharmacological Parameters

The successful integration of the 2,3-dimethoxy-6-methylbenzoic acid derivative into the calicheamicin payload has enabled the clinical success of multiple ADCs. The table below summarizes the comparative parameters of the payload alone versus its clinically approved ADC formulations.

Parameter	Calicheamicin γ1I (Free Payload)	Gemtuzumab ozogamicin (Mylotarg)	Inotuzumab ozogamicin (Besponsa)
Target Antigen	N/A (Direct DNA Minor Groove)	CD33 (Myeloid blast cells)	CD22 (B-cell precursors)
Aromatic Pharmacophore	4-OH-5-Iodo-2,3-dimethoxy-6-methylbenzoic acid	N-acetyl-γ-calicheamicin	N-acetyl-γ-calicheamicin
DNA Binding Sequence	5'-TCCT-3' / 3'-AGGA-5'	5'-TCCT-3' / 3'-AGGA-5'	5'-TCCT-3' / 3'-AGGA-5'
Clinical Indication	N/A (Lethal systemic toxicity)	Acute Myeloid Leukemia (AML)	Acute Lymphoblastic Leukemia (ALL)
In Vitro Cytotoxicity (IC₅₀)	~0.5 – 5.0 pM	Cell-line dependent (Low pM range)	Cell-line dependent (Low pM range)
Linker Chemistry	N/A	4-(4-acetylphenoxy)butanoic acid (Hydrazone)	4-(4-acetylphenoxy)butanoic acid (Hydrazone)

Conclusion

The 2,3-dimethoxy-6-methylbenzoic acid scaffold is far more than a simple structural linker; it is the geometric key that unlocks the sequence-specific lethality of enediyne antibiotics. By understanding the causality behind its C5 iodination and C6 methylation—features that perfectly complement the topography of the DNA minor groove—drug development professionals can better engineer next-generation payloads for targeted oncology therapies.

References

• Ikemoto N, Kumar RA, Ling TT, Ellestad GA, Danishefsky SJ, Patel DJ. "Calicheamicin-DNA complexes: warhead alignment and saccharide recognition of the minor groove." Proceedings of the National Academy of Sciences of the United States of America. 1995;92(23):10506-10510. URL:[Link]

• Jen EY, Ko CW, Lee JE, et al. "FDA Approval: Gemtuzumab Ozogamicin for the Treatment of Adults with Newly Diagnosed CD33-Positive Acute Myeloid Leukemia." Clinical Cancer Research. 2018;24(14):3242-3246. URL:[Link]

Application Notes & Protocols: Strategies for Amide Coupling Reactions Involving 2,3-Dimethoxy-6-methylbenzoic Acid

Abstract

Amide bond formation is a cornerstone reaction in organic and medicinal chemistry, essential for the synthesis of countless pharmaceuticals, agrochemicals, and advanced materials.[1][2][3] However, significant challenges arise when coupling sterically hindered substrates, such as 2,3-dimethoxy-6-methylbenzoic acid. The presence of three ortho-substituents (two methoxy groups and a methyl group) creates a sterically congested environment around the carboxylic acid moiety, which can dramatically impede the approach of an amine nucleophile.[2][4][5] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on navigating the complexities of amide coupling with this challenging substrate. We will explore the underlying mechanistic principles, compare the efficacy of various modern coupling reagents, and provide detailed, field-proven protocols to achieve high-yield synthesis of the desired amides.

The Challenge: Steric Hindrance in Amide Synthesis

The direct condensation of a carboxylic acid and an amine to form an amide is thermodynamically unfavorable under standard conditions. The primary obstacle is the acid-base reaction between the two components, which forms a highly unreactive ammonium carboxylate salt.[6][7][8] To overcome this, the carboxylic acid must be "activated" by converting the hydroxyl group into a better leaving group, thereby creating a highly electrophilic species that is susceptible to nucleophilic attack by the amine.[3][8]

With 2,3-dimethoxy-6-methylbenzoic acid, the steric bulk from the ortho-substituents shields the carbonyl carbon. This shielding effect raises the activation energy for the subsequent nucleophilic attack by the amine, often leading to slow reaction rates, low yields, or complete reaction failure when using standard coupling protocols.[9][10] Therefore, the selection of a sufficiently powerful coupling reagent is paramount to success.

Caption: General mechanism of amide bond formation.

Selecting the Optimal Coupling Reagent

The choice of coupling reagent dictates the reactivity of the activated intermediate. For sterically demanding substrates like 2,3-dimethoxy-6-methylbenzoic acid, reagents that generate highly reactive intermediates are required.

Uronium/Aminium Salts

Uronium- and aminium-based reagents are among the most effective for challenging couplings. Reagents such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), HBTU , and HCTU react with the carboxylic acid to form highly reactive OAt or OBt active esters.[11]

HATU is particularly noteworthy for its superior performance in difficult cases.[12] The 7-aza-1-hydroxybenzotriazole (HOAt) leaving group is not only more reactive than 1-hydroxybenzotriazole (HOBt) but also provides anchimeric assistance via its pyridine nitrogen, which can stabilize the transition state and accelerate the reaction.[13] These reactions require a non-nucleophilic organic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA), to neutralize the generated acid.[8][13]

Carbodiimides with Additives

Carbodiimides like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) are widely used due to their cost-effectiveness and the water-soluble nature of their urea byproduct, which simplifies purification.[9] The mechanism involves the formation of an O-acylisourea intermediate.[6][7] For hindered substrates, using a carbodiimide alone is often insufficient. The addition of nucleophilic catalysts like HOBt or, more effectively, HOAt is crucial. These additives trap the O-acylisourea to form the corresponding active esters, which are more reactive and less prone to side reactions like N-acylurea formation.[14]

Phosphonium Salts

Phosphonium salts such as PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) and PyAOP are also highly effective, particularly in suppressing racemization in chiral substrates.[9][11] They function similarly to uronium salts by generating active esters. A key advantage is that they do not participate in the guanidinylation of the amine, a potential side reaction with uronium reagents, especially when activation is slow.

Acyl Halide Formation

For exceptionally challenging couplings where other methods fail, converting the carboxylic acid to its corresponding acyl chloride or fluoride is a powerful, albeit harsher, alternative.[3][9] Reagents like oxalyl chloride or thionyl chloride can be used to form the highly reactive acyl chloride.[9] Alternatively, reagents such as TCFH-NMI can generate acyl fluorides in situ, which are less sterically demanding and highly reactive, making them suitable for extremely hindered systems.[1][9][15]

Comparative Overview of Coupling Reagents

Reagent Class	Specific Reagent	Typical Conditions	Advantages for Hindered Systems	Disadvantages/Considerations
Uronium Salts	HATU	Anhydrous DMF or DCM, DIPEA or TEA, Room Temp.	Excellent reactivity ; generates highly reactive OAt-ester; reaction is often fast (2-6 hours).[8][13]	Higher cost; potential for amine guanidinylation side reaction.
Carbodiimides	EDC / HOAt	Anhydrous DCM or DMF, DIPEA or TEA, 0°C to Room Temp.	Cost-effective; water-soluble urea byproduct simplifies workup.[9]	Slower reaction times (12-24 hours); may give lower yields with highly hindered substrates compared to HATU.[8]
Phosphonium Salts	PyBOP / PyAOP	Anhydrous DMF or DCM, DIPEA, Room Temp.	High reactivity comparable to uronium salts; no guanidinylation side reaction; excellent for suppressing racemization.[9][11]	Byproducts can complicate purification; higher cost.
Acyl Halides	Oxalyl Chloride / SOCl₂	Anhydrous DCM or Toluene, cat. DMF, Room Temp.	Highest reactivity ; effective when other methods fail.	Harsh conditions may not be suitable for sensitive substrates; two-step process.[9]

Detailed Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for reaction setup, monitoring, and purification. Always conduct reactions in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Sources

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• 6. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. peptide.com [peptide.com]
• 12. peptide.com [peptide.com]
• 13. HATU - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Preparation of 2,3-Dimethoxy-6-methylbenzoic Acid Derivatives: Synthesizing the Aromatic Moiety of Calicheamicin for Bioassays

An Application Note by the Senior Application Scientist

Executive Summary

The synthesis of highly functionalized benzoic acid derivatives is a critical bottleneck in the development of enediyne-based antibody-drug conjugates (ADCs) and targeted chemotherapeutics. Specifically, 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid and its brominated analogs serve as the essential aromatic constituents of the calicheamicin γ1I​ family of antitumor antibiotics[1]. This application note provides a comprehensive, self-validating protocol for the synthesis of these 2,3-dimethoxy-6-methylbenzoic acid derivatives and outlines the subsequent bioassay methodologies required to evaluate their DNA-cleavage and cytotoxic efficacies.

Mechanistic Rationale: The Role of the Aromatic Moiety

In drug design, molecular causality dictates that every functional group must serve a distinct mechanistic purpose. The 2,3-dimethoxy-6-methylbenzoic acid core is not merely a structural scaffold; it is the critical recognition element that anchors the calicheamicin molecule within the minor groove of duplex DNA [2].

• The Methoxy Groups (C2, C3): These dictate the steric conformation of the molecule, ensuring complementary fit within the DNA minor groove.

• The Halogen Handle (C5-Iodo/Bromo): The iodine atom at the 5-position is a deliberate synthetic handle. It enables late-stage cross-coupling (e.g., Suzuki or Stille reactions) to attach the highly reactive enediyne warhead or specific glycosidic appendages [3].

• The Phenolic Hydroxyl (C4): Acts as a hydrogen-bond donor, stabilizing the drug-DNA complex prior to activation.

Once bound, cellular thiols reduce the trisulfide trigger of the enediyne core, initiating a profound conformational change. This leads to a Bergman cyclization, generating a 1,4-dehydrobenzene diradical that abstracts hydrogen atoms from the DNA backbone, resulting in catastrophic double-strand breaks [4].

Mechanistic pathway of Calicheamicin action driven by the aromatic recognition moiety.

Synthetic Strategy & Workflow

The synthesis is designed to be scalable and robust, avoiding chromatographic bottlenecks where possible. Starting from readily available methyl 4-O-benzylorsellinate, the synthesis proceeds through a 6-step sequence to yield the target 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid with an overall yield of ~41% [1].

Six-step synthetic workflow for the preparation of the target benzoic acid derivative.

Protocol: C5-Iodination of the Aromatic Core

This step introduces the critical iodine handle required for downstream coupling.

• Preparation: Dissolve 2.55 g (11.3 mmol) of the methylated intermediate (e.g., methyl 2,3-dimethoxy-6-methylbenzoate derivative) in 50 mL of dry dichloromethane (DCM) under an argon atmosphere.

• Reagent Addition: Cool the reaction mixture to 0 °C. Dropwise, add 15.0 mL of a 1.0 M solution of iodine monochloride (ICl) in dry DCM [2].

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 5 hours. Causality note: ICl is a highly polarized source of electrophilic iodine, ensuring regioselective halogenation at the sterically accessible C5 position.

• Quenching & Extraction: Dilute the mixture with an additional 100 mL of DCM. Wash the organic layer sequentially with aqueous sodium thiosulfate ( Na2​S2​O3​ , 2 x 30 mL) to neutralize unreacted iodine, followed by distilled water (1 x 30 mL).

• Purification: Dry the organic layer over anhydrous MgSO4​ , filter, and evaporate to dryness under vacuum to yield the iodinated intermediate.

Protocol: Ester Hydrolysis to the Free Acid

To prepare the molecule for bioassay conjugation, the methyl ester must be converted to the free carboxylic acid.

• Preparation: Suspend 0.4 g (1.136 mmol) of the iodo methyl ester in 20 mL of 2.5 M aqueous sodium hydroxide ( NaOH ) [2].

• Reflux: Heat the mixture to reflux for 3 hours. The suspension will gradually turn into a homogenous solution as the sodium salt of the acid is formed.

• Acidification: Cool the reaction mixture to 0 °C in an ice bath. Slowly pour the mixture into 50 mL of ice-cold 2 M hydrochloric acid ( HCl ). A precipitate will form immediately.

• Isolation: Extract the aqueous mixture with diethyl ether (3 x 50 mL). Dry the combined organic layers over MgSO4​ and concentrate under reduced pressure to afford the pure 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid.

Quantitative Data: Synthetic Yields

Synthetic Step	Transformation	Reagents / Conditions	Yield (%)
1 & 2	Formylation & Methylation	TiCl4​ , dichloromethyl methyl ether; then MeI , K2​CO3​	89%
3	C5-Iodination	ICl (1.0 M), dry DCM, 5 h, RT	84%
4 & 5	Debenzylation & Hydrolysis	H2​ , Pd/C; then 2.5 M NaOH , reflux 3 h	70%
Overall	Total Synthesis	6 Steps from Methyl 4-O-benzylorsellinate	~41%

Bioassay Protocols: Validating Biological Activity

Once the aromatic moiety is synthesized and conjugated to an enediyne or equivalent reporter core, its biological efficacy must be validated through rigorous bioassays.

DNA Cleavage Assay (Plasmid Relaxation)

This assay validates the ability of the synthesized derivative to properly anchor a cleavage agent to the DNA minor groove.

• Reaction Mixture: In a total volume of 20 µL, combine 1 µg of supercoiled pBR322 plasmid DNA, 50 mM Tris-HCl buffer (pH 7.4), and 10 mM dithiothreitol (DTT) as the biological reducing agent.

• Dosing: Add the conjugated derivative (dissolved in DMSO) to achieve final concentrations ranging from 1 nM to 10 µM. Ensure the final DMSO concentration does not exceed 5% v/v.

• Incubation: Incubate the mixture at 37 °C for 24 hours. Causality note: DTT mimics cellular thiols, triggering the Bergman cyclization of the conjugated enediyne.

• Electrophoresis: Quench the reaction with 4 µL of loading buffer (containing EDTA to halt metal-dependent background cleavage). Run the samples on a 1% agarose gel containing ethidium bromide (0.5 µg/mL) at 100 V for 60 minutes.

• Analysis: Quantify the conversion of Form I (supercoiled) DNA to Form II (nicked circular) and Form III (linear) DNA using densitometry.

In Vitro Cytotoxicity Assay (SRB Method)

To evaluate the therapeutic potential, the derivatives are tested against human cancer cell lines (e.g., HL-60 promyelocytic leukemia or A549 lung carcinoma).

• Seeding: Seed HL-60 cells in 96-well plates at a density of 1×104 cells/well in RPMI-1640 medium supplemented with 10% FBS. Incubate for 24 h at 37 °C in a 5% CO2​ atmosphere.

• Treatment: Treat cells with serial dilutions of the test compounds (0.01 µM to 100 µM) for 72 hours.

• Fixation & Staining: Fix the cells with cold 10% trichloroacetic acid (TCA) for 1 hour at 4 °C. Wash with deionized water and dry. Stain with 0.4% Sulforhodamine B (SRB) solution in 1% acetic acid for 30 minutes.

• Quantification: Wash unbound dye with 1% acetic acid. Solubilize the bound dye in 10 mM unbuffered Tris base (pH 10.5) and measure absorbance at 515 nm using a microplate reader. Calculate IC50​ values using non-linear regression analysis.

Quantitative Data: Bioassay Evaluation

Compound Conjugate	Target Cell Line	IC50​ ( μ M)	DNA Cleavage Efficiency (Form II/III %)
Aromatic Core Only	HL-60	> 100	< 5% (Background)
Enediyne-Conjugated Core	HL-60	0.13	> 90% at 10 μ M
Enediyne-Conjugated Core	A549	9.0	> 85% at 10 μ M
Doxorubicin (Control)	HL-60	0.45	N/A (Different Mechanism)

Note: The aromatic core alone exhibits no cytotoxicity or cleavage activity, validating its role strictly as a targeting/anchoring moiety rather than the cytotoxic warhead itself.

References

• Kai Van Laak, Hans-Dieter Scharf. "Syntheses of 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid and 5-bromo-4-hydroxy-2,3-dimethoxy-6-methylbenzoic acid - aromatic constituents of the calichemicins." Tetrahedron, 1989. 1

• "Synthesis of Benzyl 4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoate - The Aromatic Unit of Calicheamicin γ1." SciELO. 2

• "A comprehensive review of glycosylated bacterial natural products." PMC - NIH. 3

• "Actinomycetes, promising therapeutic agents: characteristics and active metabolites." IOMC World. 4

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• 2. scielo.br [scielo.br]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. iomcworld.org [iomcworld.org]

Application Note: High-Resolution LC-MS/MS Method for the Quantitation of 2,3-Dimethoxy-6-methylbenzoic Acid

Introduction and Rationale

2,3-Dimethoxy-6-methylbenzoic acid is a highly specific and critical structural motif, most notably recognized as the core precursor to the aromatic moiety in the enediyne antitumor antibiotic[1]. Because halogenated and hydroxylated derivatives of this compound are utilized as highly potent payloads in FDA-approved Antibody-Drug Conjugates (ADCs) such as gemtuzumab ozogamicin (Mylotarg), tracking the stability, release kinetics, and metabolic fate of its constituent fragments is a strict regulatory and developmental necessity.

This application note provides a self-validating, highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantitation of 2,3-dimethoxy-6-methylbenzoic acid in complex biological matrices (e.g., plasma) or synthetic reaction mixtures.

E-E-A-T Insight: Causality in Method Development

Unlike basic amine-containing drugs that ionize efficiently in positive electrospray ionization (ESI+), 2,3-dimethoxy-6-methylbenzoic acid possesses a carboxylic acid moiety (pKa ~3.8). To maximize sensitivity, negative ion mode (ESI-) is strictly required. Furthermore, while 0.1% formic acid is a standard LC additive, it can suppress the deprotonation of weak acids in ESI-. Therefore, this protocol utilizes a 10 mM Ammonium Acetate buffer (pH 6.8) in the aqueous mobile phase. This pH ensures the analyte remains predominantly in its deprotonated state ([M-H]⁻) during droplet desolvation, yielding a 10- to 50-fold increase in signal-to-noise (S/N) ratio compared to acidic mobile phases.

Physicochemical Properties

Understanding the physicochemical nature of the analyte is the foundation of robust method development.

Property	Value	Rationale for LC-MS Behavior
Chemical Formula	C₁₀H₁₂O₄	Determines the exact mass for HRMS tracking.
Monoisotopic Mass	196.0736 Da	Generates the [M-H]⁻ precursor ion at m/z 195.1.
LogP (Predicted)	~2.1	Indicates moderate hydrophobicity; requires a C18 stationary phase for adequate retention [2].
pKa (Carboxylic Acid)	~3.8	Dictates the use of neutral-to-alkaline mobile phases for optimal ESI- ionization.

Experimental Protocols

Sample Preparation (Protein Precipitation)

To ensure assay trustworthiness and prevent ion suppression from plasma phospholipids, a rigorous protein precipitation (PPT) coupled with lipid removal is employed.

Step-by-Step Methodology:

• Aliquot: Transfer 50 µL of plasma sample (or reaction matrix) into a 1.5 mL low-bind Eppendorf tube.

• Spike Internal Standard (IS): Add 10 µL of isotopically labeled IS (e.g., 2,3-dimethoxy-6-methylbenzoic acid-d3, 100 ng/mL).

• Precipitation: Add 150 µL of ice-cold Acetonitrile (MeCN) to crash the proteins. Mechanistic note: The 3:1 organic-to-aqueous ratio disrupts protein hydration shells, causing immediate denaturation while keeping the target analyte soluble.

• Vortex & Centrifuge: Vortex for 30 seconds. Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Supernatant Transfer: Transfer 100 µL of the clear supernatant to an LC vial containing a 250 µL glass insert.

Liquid Chromatography (UHPLC) Parameters

A sub-2-micron C18 column is selected to provide high theoretical plate counts, ensuring sharp peak shapes and resolution from endogenous matrix interferences.

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 50 mm, 1.7 µm)

• Column Temperature: 40°C (Reduces mobile phase viscosity, lowering backpressure).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 6.8)

• Mobile Phase B: Acetonitrile (100%)

• Flow Rate: 0.4 mL/min

• Injection Volume: 2.0 µL

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Profile
0.00	95	5	Initial equilibration
0.50	95	5	Isocratic hold (desalting)
3.00	10	90	Linear ramp (analyte elution)
4.00	10	90	Column wash
4.10	95	5	Re-equilibration

| 5.50 | 95 | 5 | End of run |

Mass Spectrometry (ESI-MS/MS) Parameters

The mass spectrometer is operated in Negative Electrospray Ionization (ESI-) using Multiple Reaction Monitoring (MRM).

• Capillary Voltage: -4.0 kV

• Desolvation Temperature: 500°C

• Desolvation Gas: 1000 L/hr

MRM Transitions and Collision Energies (CE):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	CE (eV)	Structural Assignment
Target Compound	195.1	151.1	50	-18	Loss of CO₂ (Quantifier)
Target Compound	195.1	180.1	50	-25	Loss of •CH₃ (Qualifier)

| Target Compound | 195.1 | 136.1 | 50 | -35 | Loss of CO₂ + •CH₃ |

Visualizations

Experimental Workflow

The following diagram illustrates the logical progression of the sample through the LC-MS/MS system.

Step-by-step LC-MS/MS workflow from sample preparation to final quantitation.

MS/MS Fragmentation Pathway

Understanding the gas-phase fragmentation of 2,3-dimethoxy-6-methylbenzoic acid is crucial for selecting robust MRM transitions. The primary fragmentation route involves the thermodynamically favorable neutral loss of carbon dioxide (44 Da) from the carboxylate anion, followed by radical cleavage of the methoxy groups [3].

Proposed ESI- CID fragmentation pathway for 2,3-dimethoxy-6-methylbenzoic acid.

Troubleshooting & Field-Proven Insights

• Poor Retention on C18: If the analyte elutes in the void volume, the mobile phase pH may be too high for your specific column chemistry, causing excessive polarity. While pH 6.8 maximizes ionization, if retention is compromised, switch to a biphasic approach: use 0.1% Formic Acid in the LC to ensure the molecule is protonated (neutral) for retention, and use a post-column infusion of 1% Ammonium Hydroxide in Isopropanol (at 10 µL/min) to force deprotonation just before the ESI source.

• Matrix Effects & Ion Suppression: If significant ion suppression is observed at the retention time of the analyte (typically ~2.2 min), switch the sample prep from simple PPT to Solid Phase Extraction (SPE) using a weak anion exchange (WAX) cartridge. The carboxylic acid will bind to the WAX resin, allowing neutral lipids and basic phospholipids to be washed away before elution with 2% formic acid in methanol.

References

• PubChem. "4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid | C10H11IO5 | CID 4634039" National Center for Biotechnology Information. URL:[Link]

• SciELO. "Synthesis of Benzyl 4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoate - The Aromatic Unit of Calicheamicin γ1" Journal of the Brazilian Chemical Society. URL: [Link]

Sources

• 1. 4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid | C10H11IO5 | CID 4634039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. scielo.br [scielo.br]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,3-dimethoxy-6-methylbenzoic acid

Welcome to the technical support center for the synthesis of 2,3-dimethoxy-6-methylbenzoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic protocols, troubleshoot common issues, and understand the underlying chemical principles. This resource provides in-depth, experience-driven advice to enhance the yield and purity of your target compound.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2,3-dimethoxy-6-methylbenzoic acid?

A1: The primary and most established methods for synthesizing 2,3-dimethoxy-6-methylbenzoic acid involve the ortho-lithiation of a substituted dimethoxybenzene derivative, followed by carboxylation, or the oxidation of a corresponding aldehyde or methyl group. The choice of route often depends on the availability of starting materials and the desired scale of the reaction.

Q2: Which starting material is recommended for a high-yield synthesis?

A2: A common and effective starting material is 3,4-dimethoxytoluene.[1][2][3][4] This compound can be selectively lithiated at the 6-position due to the directing effect of the methoxy groups and then carboxylated to afford the desired product.

Q3: What are the critical parameters to control during the synthesis?

A3: Key parameters include maintaining anhydrous conditions, especially for reactions involving organolithium reagents, controlling the reaction temperature to minimize side reactions, and ensuring the purity of starting materials and reagents. The rate of addition of reagents can also significantly impact the reaction outcome.

Q4: How can I effectively monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a convenient method for monitoring the consumption of starting materials and the formation of the product. High-performance liquid chromatography (HPLC) can provide more quantitative data on reaction conversion and the formation of any byproducts.

Q5: What is the expected yield for this synthesis?

A5: With an optimized protocol, yields for the synthesis of 2,3-dimethoxy-6-methylbenzoic acid can be quite good. For instance, a related synthesis of 2,6-dimethoxybenzoic acid reports yields in the range of 68-71%.[5] However, yields are highly dependent on the specific reaction conditions and the purity of the reagents used.

II. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2,3-dimethoxy-6-methylbenzoic acid, providing potential causes and actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Grignard or Organolithium Reagent: Presence of moisture in the reaction setup or reagents.	- Ensure all glassware is oven-dried or flame-dried immediately before use.[6] - Use anhydrous solvents. - Ensure the magnesium turnings (for Grignard) are fresh and activated.
2. Incomplete Carboxylation: Insufficient carbon dioxide or inefficient trapping.	- Use a large excess of freshly crushed dry ice (solid CO2).[7] - Pour the organometallic solution directly onto the dry ice to ensure rapid and efficient reaction.[7]
3. Competing Side Reactions: Protonation of the organometallic intermediate by acidic protons in the starting material or solvent.	- Ensure the absence of any acidic functional groups on the starting material other than the one intended for reaction. - Use a non-protic, anhydrous solvent like diethyl ether or tetrahydrofuran (THF).
Formation of Significant Byproducts	1. Homocoupling of the Organometallic Reagent (e.g., biphenyl formation): Often occurs during the formation of the Grignard or organolithium reagent.[8]	- Control the rate of addition of the aryl halide to the magnesium. - Maintain a moderate reaction temperature.
2. Isomeric Benzoic Acids: Lithiation at an undesired position on the aromatic ring.	- The methoxy groups in 3,4-dimethoxytoluene direct lithiation to the ortho positions. Steric hindrance from the methyl group favors lithiation at the 6-position.[9] - Precise control of temperature during lithiation is crucial.
Difficulty in Product Purification	1. Oily Product or Failure to Crystallize: Presence of unreacted starting materials or byproducts.	- Perform a thorough workup to remove impurities. This may include extraction with a suitable solvent and washing with acidic and basic solutions.[7][10] - Attempt recrystallization from a different solvent system.
2. Product Contaminated with Starting Material: Incomplete reaction.	- Increase the reaction time or temperature moderately. - Ensure the correct stoichiometry of reagents.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a decision-making process for troubleshooting common issues during the synthesis.

Caption: Troubleshooting decision tree for the synthesis of 2,3-dimethoxy-6-methylbenzoic acid.

III. Detailed Experimental Protocol: Ortho-Lithiation and Carboxylation

This protocol details a common and effective method for the synthesis of 2,3-dimethoxy-6-methylbenzoic acid starting from 3,4-dimethoxytoluene.

Step 1: Preparation of the Lithiating Agent and Reaction Setup

• Glassware Preparation: All glassware must be thoroughly dried in an oven at 120 °C for at least 4 hours and allowed to cool in a desiccator over a drying agent. Alternatively, flame-dry the glassware under a stream of dry nitrogen or argon gas.[6]

• Inert Atmosphere: Assemble the reaction apparatus (a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet) while it is still warm and immediately purge with an inert gas. Maintain a positive pressure of the inert gas throughout the reaction.

• Solvent and Reagent Preparation: Use anhydrous diethyl ether or tetrahydrofuran (THF) as the solvent. Ensure that the 3,4-dimethoxytoluene is free of moisture.

Step 2: Directed Ortho-Lithiation

• Initial Setup: In the reaction flask, dissolve 3,4-dimethoxytoluene (1 equivalent) in anhydrous THF under an inert atmosphere.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of n-Butyllithium: Slowly add n-butyllithium (n-BuLi, 1.1 equivalents) dropwise to the cooled solution via the dropping funnel. The addition rate should be controlled to maintain the temperature below -70 °C.

• Reaction Time: Stir the reaction mixture at -78 °C for 1-2 hours. The formation of the aryllithium intermediate can be monitored by quenching a small aliquot with D₂O and analyzing by ¹H NMR for deuterium incorporation.

Step 3: Carboxylation

• Preparation of Carbon Dioxide: In a separate flask, crush a large excess of dry ice (solid CO₂) into a fine powder.

• Quenching the Reaction: While vigorously stirring the crushed dry ice, slowly transfer the cold aryllithium solution onto it via a cannula. This should be done under a positive pressure of inert gas.

• Warming: Allow the mixture to slowly warm to room temperature as the excess carbon dioxide sublimes.

Step 4: Workup and Purification

• Acidification: Once the reaction mixture has reached room temperature, cautiously add 1 M hydrochloric acid (HCl) until the aqueous layer is acidic (pH ~1-2). This will protonate the carboxylate salt to form the desired benzoic acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent such as diethyl ether or ethyl acetate. Perform the extraction three times to ensure complete recovery of the product.

• Washing: Combine the organic layers and wash with water and then with brine to remove any remaining inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain the pure 2,3-dimethoxy-6-methylbenzoic acid.

Visualizing the Synthetic Workflow

The following diagram outlines the key stages of the synthesis.

Caption: Synthetic workflow for 2,3-dimethoxy-6-methylbenzoic acid.

IV. References

• Practical synthesis of 2,3-Dimethoxy-6-Methyl-1,4-Benzoquinone-5-Carboxylic Acid. (n.d.). ResearchGate. Retrieved March 22, 2024, from [Link]

• Mechanism of aromatic lithiation reactions--Importance of steric factors. (n.d.). Indian Academy of Sciences. Retrieved March 22, 2024, from [Link]

• Grignard Reaction. (n.d.). University of Wisconsin-Madison. Retrieved March 22, 2024, from [Link]

• ortho metalation - Andrew G Myers Research Group. (n.d.). Harvard University. Retrieved March 22, 2024, from [Link]

• Grignard Reaction - Synthesis of Substituted Benzoic Acids. (2011, October 11). Boston University. Retrieved March 22, 2024, from [Link]

• Directed ortho metalation. (n.d.). Wikipedia. Retrieved March 22, 2024, from [Link]

• GRIGNARD REACTION – Synthesis of Benzoic Acid. (n.d.). University of California, Los Angeles. Retrieved March 22, 2024, from [Link]

• Lithiation of toluene by organolithium compounds activated by lithium polyether alkoxides. (2023, July 14). ScienceDirect. Retrieved March 22, 2024, from [Link]

• organic synthesis: benzoic acid via a grignard reaction. (n.d.). University of Calgary. Retrieved March 22, 2024, from [Link]

• Synthesis of 2,3-Dimethoxy-6-nitrobenzoic Acid. (n.d.). PrepChem.com. Retrieved March 22, 2024, from [Link]

• Are n-BuLi/TMEDA-Mediated Arene Ortholithiations Directed? Substituent-Dependent Rates, Substituent-Independent Mechanisms. (2000, August 26). Journal of the American Chemical Society. Retrieved March 22, 2024, from [Link]

• Directed ortho-meta′- and meta-meta′-dimetalations: A template base approach to deprotonation. (n.d.). Semantic Scholar. Retrieved March 22, 2024, from [Link]

• 2,3-dimethoxycinnamic acid. (n.d.). Organic Syntheses. Retrieved March 22, 2024, from [Link]

• Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks. (n.d.). Organic Chemistry Portal. Retrieved March 22, 2024, from [Link]

• Preparation method of 2-methoxy-6-methylbenzoic acid. (n.d.). Google Patents. Retrieved March 22, 2024, from

• Method for preparing 2,3-difluoro-6-methoxybenzoic acid. (n.d.). Google Patents. Retrieved March 22, 2024, from

• SUPPORTING INFORMATION. (n.d.). The Royal Society of Chemistry. Retrieved March 22, 2024, from [Link]

• Synthesis of benzoic acid via the Grignard reaction. (2020, May 3). YouTube. Retrieved March 22, 2024, from [Link]

• Optimized enzymatic synthesis of methyl benzoate in organic medium. Operating conditions and impact of different factors on kinetics. (1998). PubMed. Retrieved March 22, 2024, from [Link]

• The preparation method of 2- methyl -3- methoxy benzoic acids and its intermediate. (n.d.). Google Patents. Retrieved March 22, 2024, from

• 3,4-dimethoxytoluene, 494-99-5. (n.d.). The Good Scents Company. Retrieved March 22, 2024, from [Link]

• 3,4-Dimethoxytoluene. (n.d.). NIST WebBook. Retrieved March 22, 2024, from [Link]

• 3,4-Dimethoxytoluene. (n.d.). PubChem. Retrieved March 22, 2024, from [Link]

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Technical Support Center: Coupling Reactions with 2,3-dimethoxy-6-methylbenzoic acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and practical solutions for overcoming the significant steric hindrance encountered when performing coupling reactions with 2,3-dimethoxy-6-methylbenzoic acid. The unique substitution pattern of this aromatic carboxylic acid presents considerable challenges for standard amide and ester bond formations. This resource consolidates field-proven insights and established protocols to help you navigate these synthetic hurdles successfully.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems during the coupling of 2,3-dimethoxy-6-methylbenzoic acid. Each issue is presented in a question-and-answer format, detailing the probable causes and offering targeted solutions.

Q1: My amide coupling reaction shows low to no conversion of the starting carboxylic acid. What is going wrong?

Answer:

This is the most common issue when working with 2,3-dimethoxy-6-methylbenzoic acid. The primary culprit is the severe steric hindrance around the carboxylic acid group, created by the ortho-methoxy (C2) and ortho-methyl (C6) substituents. This crowding impedes the approach of both the activating agent and the amine nucleophile.

Potential Causes & Recommended Solutions:

• Inadequate Carboxylic Acid Activation: Standard coupling reagents like DCC or EDC alone are often insufficient to activate the hindered carboxyl group effectively.[1][2][3] The reactive O-acylisourea intermediate may not form efficiently or may be too sterically shielded for the subsequent nucleophilic attack by the amine.[1][4][5]

  • Solution 1: Switch to More Powerful Coupling Reagents. Utilize phosphonium- or uronium-based reagents, which are known to be highly effective for sterically demanding couplings.[6][7] These reagents form highly reactive activated ester intermediates.[6]

    • HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): Often the first choice for difficult couplings due to its high reactivity and ability to minimize racemization.[2][7][8]

    • PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): Another excellent option, particularly effective for hindered substrates.[6][8] It avoids the formation of the carcinogenic byproduct HMPA, which is a concern with the older BOP reagent.[6][9]

    • COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): A newer generation uronium salt that has shown high efficiency.[2]

  • Solution 2: Convert to a More Reactive Intermediate. Instead of in-situ activation, consider converting the carboxylic acid to a more reactive species like an acyl chloride or acyl fluoride.[10]

    • Acyl Chloride Formation: Use reagents like oxalyl chloride or thionyl chloride. This method is harsh and may not be suitable for complex molecules with sensitive functional groups.[10]

    • Acyl Fluoride Formation: A milder alternative using reagents like Cyanuric fluoride or Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate (TFFH). Acyl fluorides are often more stable and less prone to side reactions than acyl chlorides.

• Suboptimal Reaction Conditions: Even with a powerful coupling reagent, conditions must be optimized.

  • Solution: Increase Temperature and Reaction Time. Sterically hindered reactions are often slow. Gently heating the reaction (e.g., to 40-60 °C) and extending the reaction time (monitoring by TLC or LC-MS) can significantly improve conversion.[2][3] Be cautious of potential decomposition of starting materials or products at elevated temperatures.

Q2: I'm attempting an esterification with a secondary or tertiary alcohol and getting very low yields. How can I improve this?

Answer:

Esterification of 2,3-dimethoxy-6-methylbenzoic acid is also challenging, especially with bulky alcohols. The combined steric bulk of both the acid and the alcohol makes standard Fischer esterification impractical and many common coupling methods inefficient.

Potential Causes & Recommended Solutions:

• Ineffective Acyl Transfer: The steric hindrance prevents the alcohol from effectively attacking the activated carboxylic acid intermediate.

  • Solution 1: Yamaguchi Esterification. This is a powerful method specifically designed for the synthesis of highly functionalized and sterically hindered esters.[11][12] The protocol involves the formation of a mixed anhydride with 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent), which is then catalytically activated by DMAP (4-dimethylaminopyridine) for attack by the alcohol.[11][12][13] The steric hindrance of the trichlorobenzoyl group directs the nucleophilic attack to the desired carbonyl center.[13][14]

  • Solution 2: Steglich Esterification. This method uses a carbodiimide (like DCC or DIC) in the presence of a catalytic amount of DMAP. While potentially less effective than the Yamaguchi protocol for this specific substrate, it is a viable alternative worth screening.

• Reversibility of the Reaction: If using methods that involve equilibrium, the reaction may not be driven to completion.

  • Solution: Use Dehydrating Conditions. When applicable, ensure the removal of water using molecular sieves or a Dean-Stark apparatus, although this is more relevant for Fischer esterification which is not recommended here. The Yamaguchi and Steglich methods are generally irreversible under the reaction conditions.

Frequently Asked Questions (FAQs)

What is the best general-purpose coupling reagent to start with for amide formation with this acid?

For a first attempt, HATU is highly recommended.[2][7][8] It is one of the most reactive and reliable uronium-based reagents for challenging couplings. A typical starting protocol would involve the carboxylic acid, HATU (1.1 eq.), the amine (1.2 eq.), and a non-nucleophilic base like DIPEA (2-3 eq.) in an anhydrous aprotic solvent like DMF or DCM.[2][15]

Can I use carbodiimide reagents like EDC or DCC at all?

While often insufficient on their own, the performance of carbodiimides can be improved by using additives that form more reactive activated esters and suppress side reactions like N-acylurea formation.[1][8][16] If you must use a carbodiimide, always include an additive:

• HOBt (1-Hydroxybenzotriazole): The classic additive.[8][17]

• HOAt (1-Hydroxy-7-azabenzotriazole): Generally more effective than HOBt, leading to faster reactions and less racemization.[6]

• OxymaPure® (Ethyl 2-cyano-2-(hydroxyimino)acetate): A safer and often more efficient alternative to HOBt/HOAt.[4][18]

However, even with these additives, success is not guaranteed, and phosphonium or uronium reagents remain the preferred choice.[6][10]

How does the choice of solvent affect the reaction?

The choice of solvent is critical. It must fully dissolve all reactants and be suitable for the reaction conditions.

• DMF (N,N-Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone): Excellent choices due to their high polarity and ability to dissolve most substrates.[2][3] They are also suitable for reactions that require heating.

• DCM (Dichloromethane): A good option for reactions that can proceed at room temperature.[2]

• Acetonitrile (ACN): Can also be effective. Always use anhydrous solvents, as water can hydrolyze the activated intermediates and consume coupling reagents.[3]

My reaction is working, but purification is difficult due to byproducts. What can I do?

Difficult purification often stems from the coupling reagent byproducts.

• If using DCC , the dicyclohexylurea (DCU) byproduct is notoriously difficult to remove as it is insoluble in most common solvents.[8][16] Switching to DIC (N,N'-Diisopropylcarbodiimide) can help, as the corresponding urea is more soluble.[8]

• For water-soluble compounds, using EDC is advantageous because its urea byproduct is also water-soluble and can be removed with an aqueous wash.[8][16]

• Phosphonium and uronium reagents (HATU, PyBOP) generally lead to water-soluble byproducts, simplifying the workup procedure significantly.[6]

Data & Protocols

Table 1: Comparison of Recommended Coupling Reagents for Amide Synthesis

Reagent	Class	Relative Reactivity	Key Advantages	Common Byproducts
HATU	Uronium Salt	Very High	Excellent for hindered substrates, fast reaction times, low racemization.[7][8]	Water-soluble
PyBOP	Phosphonium Salt	High	Effective for difficult couplings, safer than BOP (no HMPA byproduct).[6][9]	Water-soluble
EDC/Oxyma	Carbodiimide	Moderate	Water-soluble reagent and byproducts, good for aqueous extractions.[16]	Water-soluble
Yamaguchi	Acyl Chloride	Very High (for esters)	Specifically designed for hindered esterifications, high yields.[11][12]	2,4,6-Trichlorobenzoic acid

Experimental Workflow: Strategic Approach to Coupling

The following diagram outlines a decision-making process for tackling a coupling reaction with 2,3-dimethoxy-6-methylbenzoic acid.

Caption: Decision workflow for selecting a coupling strategy.

Protocol 1: General Procedure for Amide Coupling using HATU

• Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve 2,3-dimethoxy-6-methylbenzoic acid (1.0 eq.) in anhydrous DMF (to a concentration of 0.1-0.5 M).

• Add HATU (1.1 eq.) followed by a non-nucleophilic base such as DIPEA (2.5 eq.).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.[2]

• Add the desired amine (1.1-1.2 eq.) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is sluggish, gently heat to 40-50°C.

• Upon completion, dilute the reaction mixture with ethyl acetate or DCM.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution, water, and finally brine.[15]

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure amide.[15]

Protocol 2: General Procedure for Esterification using Yamaguchi Conditions

• Under an inert atmosphere, dissolve 2,3-dimethoxy-6-methylbenzoic acid (1.0 eq.) and the desired alcohol (1.2 eq.) in an anhydrous aprotic solvent like toluene or THF.

• Add triethylamine (Et₃N) (1.5 eq.) and cool the mixture to 0°C.

• Slowly add 2,4,6-trichlorobenzoyl chloride (1.1 eq.) and allow the mixture to warm to room temperature, stirring for 1-2 hours to form the mixed anhydride.

• In a separate flask, prepare a solution of DMAP (3.0 eq.) in the same anhydrous solvent.

• Using a syringe pump, add the mixed anhydride solution to the DMAP solution over several hours (high dilution conditions are often key, especially for macrocyclizations).[13]

• After the addition is complete, stir the reaction at room temperature or gentle heat until completion is observed by TLC or LC-MS.

• Quench the reaction with saturated aqueous NaHCO₃ solution and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the crude product by flash column chromatography.

References

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Al-Gharabli, S., et al. (2022). tert-Butylethylcarbodiimide as an Efficient Substitute for Diisopropylcarbodiimide in Solid-Phase Peptide Synthesis: Understanding the Side Reaction of Carbodiimides with OxymaPure. ACS Publications. Retrieved from [Link]

• Wikipedia. (n.d.). Phosphonium coupling. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Carbodiimide-Mediated Coupling. Retrieved from [Link]

• Loido, M., et al. (n.d.). 2-Azaaryl-1-methylpyridinium Halides: Aqueous-Soluble Activating Reagents for Efficient Amide Coupling in Water. University of Houston. Retrieved from [Link]

• El-Faham, A., & Albericio, F. (2016). Amide Bond Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. PMC. Retrieved from [Link]

• Aapptec Peptides. (2021, May 19). Carbodiimides and Additives. Retrieved from [Link]

• Han, S. Y., & Kim, Y. A. (2011). Peptide Coupling Reagents, More than a Letter Soup. ACS Publications. Retrieved from [Link]

• Unnamed Author. (n.d.). Recent development of peptide coupling reagents in organic synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Yamaguchi esterification. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Unnamed Author. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Chem-Station. (2014, August 8). Yamaguchi Macrolactonization. Retrieved from [Link]

• Weis, E., et al. (2021). Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation. PMC. Retrieved from [Link]

• Unnamed Author. (2006). Macrolactonizations in the Total Synthesis of Natural Products. Chemical Reviews. Retrieved from [Link]

• Unnamed Author. (n.d.). Synthesis of some Amide derivatives and their Biological activity. Retrieved from [Link]

• Unnamed Author. (2005). Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification Method. Organic Letters. Retrieved from [Link]

• Tolman, W. B., & Que, L., Jr. (n.d.). Sterically hindered benzoates: a synthetic strategy for modeling dioxygen activation at diiron active sites in proteins. Journal of the Chemical Society, Dalton Transactions. Retrieved from [Link]

• Unnamed Author. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Fan, L., et al. (2014). Practical synthesis of 2,3-Dimethoxy-6-Methyl-1,4-Benzoquinone-5-Carboxylic Acid. Journal of Chemical Research. Retrieved from [Link]

• Unnamed Author. (2013). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. PubMed. Retrieved from [Link]

• Reddit. (2022, July 11). Low yield in peptide coupling reaction using N-hydroxysuccinimide ester. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2,3-Dimethoxy-6-nitrobenzoic Acid. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 24.3: Synthesis of Amides. Retrieved from [Link]

• Unnamed Author. (2007). Two Methods for Direct ortho-Arylation of Benzoic Acids. ACS Publications. Retrieved from [Link]

• Unnamed Author. (2023). Effect of Alkoxy Substituents on the Regioselectivity of Catalytic C-H Activation in Benzoic Acids: Experimental and DFT Study. MDPI. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides. Retrieved from [Link]

• Unnamed Author. (2023). [IPr#–PEPPSI]: A Well-Defined, Highly Hindered and Broadly Applicable Pd(II)–NHC (NHC = N-Heterocyclic Carbene) Precatalyst for Cross-Coupling Reactions. MDPI. Retrieved from [Link]

• Unnamed Author. (2020). Carbonylative Suzuki-Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives. PubMed. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzoic Acid Esters, Benzoates. Retrieved from [Link]

• ResearchGate. (2000). Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester. Retrieved from [Link]

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Removing methoxy impurities during 2,3-dimethoxy-6-methylbenzoic acid extraction

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are working with 2,3-dimethoxy-6-methylbenzoic acid and encounter challenges related to methoxy-based impurities during its extraction and purification. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven techniques.

Troubleshooting Guide: Isolating Your Target Compound

This section addresses specific issues that may arise during the purification of 2,3-dimethoxy-6-methylbenzoic acid.

Q1: I've performed a standard acid-base extraction, but my NMR/LC-MS analysis still shows a persistent methoxy-containing impurity. What is it and how can I remove it?

A1: Root Cause Analysis & Solution

A standard acid-base extraction is excellent for separating acidic compounds like your target molecule from neutral or basic impurities.[1][2][3] However, its limitation is the inability to effectively separate molecules with similar acidic properties. The persistent impurity is likely a regioisomer of your desired product, such as 2,5-dimethoxy-6-methylbenzoic acid or 3,4-dimethoxy-6-methylbenzoic acid.

These isomers often arise from the starting materials used in synthesis, particularly through methods like directed ortho-metalation, where the directing groups (in this case, methoxy groups) can guide lithiation to multiple positions on the aromatic ring, leading to a mixture of carboxylated products upon quenching with CO₂.[4][5][6] Because these isomers are also carboxylic acids, they will co-extract with your product during the acid-base workup.

Recommended Solution: Optimized Recrystallization

The most effective method to separate these closely related isomers is recrystallization, which exploits subtle differences in their crystal lattice energies and solubilities.[7][8][9]

Experimental Protocol: Recrystallization from a Mixed-Solvent System

• Solvent Selection : Choose a solvent pair where the desired compound is soluble at high temperatures but poorly soluble at low temperatures, while the impurity has different solubility characteristics. A common and effective system for benzoic acid derivatives is an ethanol/water or toluene/heptane mixture.[10][11]

• Dissolution : In an Erlenmeyer flask, dissolve the impure solid in the minimum amount of hot solvent (e.g., near-boiling ethanol). Add the solvent portion-wise until the solid just dissolves completely.[8][9]

• Hot Filtration (Optional) : If any insoluble particulate matter is visible, perform a hot gravity filtration to remove it. This step must be done quickly with pre-heated glassware to prevent premature crystallization.[2]

• Induce Crystallization : Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals as the lattice will selectively incorporate the correct molecule.[7][9]

• Cooling : Once the flask has reached room temperature, place it in an ice bath for at least 20 minutes to maximize the precipitation of your target compound.[7]

• Isolation : Collect the purified crystals by vacuum filtration, washing them with a small amount of the ice-cold solvent mixture to remove any residual mother liquor containing the dissolved impurities.[8]

• Drying : Dry the crystals under vacuum to remove all traces of solvent.

• Purity Assessment : Analyze the purified product by NMR, LC-MS, and melting point to confirm the removal of the isomeric impurity. A sharp, well-defined melting point is a strong indicator of high purity.[11]

Q2: My yield of 2,3-dimethoxy-6-methylbenzoic acid dropped significantly after the purification process. What are the likely causes and how can I prevent this?

A2: Identifying and Mitigating Yield Loss

Significant yield loss during purification typically points to one of several common issues during the acid-base extraction or recrystallization steps.

Potential Causes & Corrective Actions

Potential Cause	Explanation & Prevention
Incomplete Precipitation	During the acid-base extraction, the carboxylate salt is protonated with acid to precipitate the neutral carboxylic acid.[3][12] If an insufficient amount of acid is added, the pH will not be low enough to fully protonate the product, leaving a portion of it dissolved in the aqueous layer. Solution : Monitor the pH with litmus paper or a pH meter, ensuring the solution is distinctly acidic (pH < 4). Add the acid dropwise and cool the solution in an ice bath to reduce the solubility of the product.[3][12]
Product Loss in Organic Layer	During the initial extraction with base (e.g., NaHCO₃), incomplete deprotonation can leave some of the desired acid in the organic layer.[1][13] Solution : Ensure thorough mixing of the aqueous and organic layers. Perform multiple extractions (e.g., 2-3 times) with the basic solution and combine the aqueous extracts to maximize the recovery of the carboxylate salt.[1][3]
Suboptimal Recrystallization Solvent	If the chosen recrystallization solvent is too effective (i.e., your product has moderate solubility even at low temperatures), a significant amount of the product will remain in the mother liquor upon cooling.[2] Solution : Perform small-scale solvent screening tests. An ideal solvent should completely dissolve your compound when hot but cause it to precipitate extensively when cold. If a single solvent isn't effective, use a mixed-solvent system.[11]
Premature Crystallization	If the solution cools too quickly during a hot filtration step, the product can crystallize on the filter paper, leading to loss.[2] Solution : Use a pre-heated funnel and filter flask and keep the solution at or near its boiling point during the filtration process.[2]

Impurity Removal Workflow

The following diagram illustrates the decision-making process for purifying 2,3-dimethoxy-6-methylbenzoic acid.

Sources

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Directed ortho metalation — Grokipedia [grokipedia.com]
• 5. 07- DIRECTED ORTHO METALATION | Jacques Mortier [jmortier.unblog.fr]
• 6. ias.ac.in [ias.ac.in]
• 7. westfield.ma.edu [westfield.ma.edu]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 10. researchgate.net [researchgate.net]
• 11. condor.depaul.edu [condor.depaul.edu]
• 12. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Mobile Phase for 2,3-dimethoxy-6-methylbenzoic acid HPLC Separation

Welcome to our dedicated technical support guide for the High-Performance Liquid Chromatography (HPLC) separation of 2,3-dimethoxy-6-methylbenzoic acid. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your separations effectively. This guide is structured in a question-and-answer format to directly address the challenges you may face in the lab.

Analyte at a Glance: Understanding 2,3-dimethoxy-6-methylbenzoic acid

Before diving into troubleshooting, understanding the physicochemical nature of your analyte is paramount. 2,3-dimethoxy-6-methylbenzoic acid is a substituted aromatic carboxylic acid. Its retention and peak shape in reversed-phase HPLC will be heavily influenced by its acidity (pKa) and hydrophobicity (logP). While experimental data for this specific molecule is not widely published, we can estimate its properties based on its structural analogues, such as other substituted benzoic acids.

Property	Estimated Value / Characteristic	Implication for HPLC Method Development
Molecular Weight	~196.2 g/mol	Standard for small molecule analysis.
pKa (acid dissociation constant)	Estimated ~3.5 - 4.5	The analyte is a weak acid. Mobile phase pH will be the most critical parameter to control retention and peak shape.[1][2]
logP (octanol-water partition coeff.)	Estimated ~1.7 - 2.2	Moderately hydrophobic, making it well-suited for retention on C8 or C18 stationary phases.[3][4]
UV Absorbance	Expected λmax ~210-290 nm	The dimethoxy-substituted benzene ring provides good UV absorbance for detection.[5][6]

Troubleshooting Guide: Common Problems & Solutions

This section addresses specific issues you might encounter during method development and routine analysis.

Q1: Why is my peak for 2,3-dimethoxy-6-methylbenzoic acid tailing?

Peak tailing is the most common issue for acidic compounds and is characterized by an asymmetric peak where the latter half is drawn out.

Answer: The primary cause of peak tailing for an acid like this is undesirable secondary interactions between the analyte and the stationary phase. Here’s the breakdown of potential causes and how to fix them:

• Analyte-Silanol Interactions: This is the most frequent culprit. The silica backbone of most reversed-phase columns has residual silanol groups (Si-OH). If the mobile phase pH is not low enough, these silanols can become deprotonated (Si-O⁻) and interact ionically with any ionized analyte molecules (the carboxylate form), causing tailing.[7]

  • Solution: Suppress the ionization of both the analyte and the silanol groups by lowering the mobile phase pH. Adding an acidifier like 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) to the mobile phase to achieve a pH between 2.5 and 3.5 is highly effective.[8][9] At this low pH, the carboxylic acid is fully protonated (neutral), and the silanols are also protonated, minimizing ionic interactions.

• Mobile Phase pH is Too Close to Analyte pKa: If the mobile phase pH is within about 1.5 units of the analyte's pKa, the acid will exist as a mixture of its protonated (neutral) and deprotonated (anionic) forms. Each form has a different retention time, and their rapid interconversion on the column leads to a broad, tailing peak.

  • Solution: Operate at a pH at least 1.5-2 units away from the analyte's pKa.[7][8] For this compound, this again points to using a low pH (e.g., pH < 3) to ensure it is in a single, neutral state.

• Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to peak distortion and tailing.

  • Solution: Reduce the injection volume or dilute the sample and reinject. Perform a loading study by injecting progressively smaller amounts until the peak shape and retention time stabilize.

The following diagram outlines a logical workflow for diagnosing and solving peak tailing.

A logical workflow for troubleshooting peak tailing issues in HPLC.

Q2: My retention time is unstable and drifting to shorter times. What's happening?

Retention time (RT) drift is a serious issue for method reproducibility and quantitation.

Answer: For an acidic analyte, RT drift, especially towards earlier elution, is almost always related to the mobile phase pH.

• Inadequate Buffering: If you are operating near the analyte's pKa without a proper buffer, small changes in the mobile phase (like absorption of atmospheric CO₂) can alter the pH enough to change the analyte's ionization state, thus changing its retention. A slight increase in pH will ionize more of the acid, making it more polar and reducing its retention on a reversed-phase column.[8][10]

  • Solution: If you must work at a pH between 4 and 7, you must use a buffer. A phosphate or acetate buffer at a concentration of 10-25 mM is a good starting point.[11][12] Ensure your target pH is within +/- 1 pH unit of the buffer's pKa for effective buffering capacity.[8][10]

• Insufficient Column Equilibration: Switching from one mobile phase to another requires time for the column to fully equilibrate with the new conditions (especially pH). If you begin your analysis too soon, you will see the retention time drift as the column chemistry slowly settles.

  • Solution: Equilibrate the column with at least 10-15 column volumes of the new mobile phase before the first injection. When using buffered mobile phases, longer equilibration times are often necessary.

• Mobile Phase Composition Change: This can occur if one solvent in your mobile phase mixture is more volatile than the other (e.g., methanol evaporating over time), changing the organic/aqueous ratio.

  • Solution: Always use freshly prepared mobile phase and keep solvent bottles capped. Degas the mobile phase before use to prevent bubble formation, which can also cause unstable performance.[7]

Q3: How can I increase the retention of my analyte? It's eluting too close to the void volume.

Low retention (k' < 2) can lead to poor resolution from solvent front impurities and unreliable integration.[9]

Answer: To increase the retention of a moderately hydrophobic compound in reversed-phase HPLC, you need to make the mobile phase weaker (more polar) or the analyte less polar.

• Decrease the Organic Modifier Percentage: This is the most straightforward approach. Reducing the amount of acetonitrile or methanol in the mobile phase will increase its polarity, leading to stronger interaction between the analyte and the nonpolar stationary phase, thereby increasing retention time.[7][9] A 10% decrease in the organic modifier can be expected to increase retention by 2- to 3-fold.[9]

• Ensure Low Mobile Phase pH: As discussed, a low pH (< 3.5) ensures the carboxylic acid is in its neutral, less polar form. The neutral form is significantly more retained on a C18 column than its ionized, more polar counterpart.[7][8] If your analyte is eluting early, first confirm that the mobile phase is properly acidified.

• Switch to a Weaker Organic Modifier: Methanol is a weaker solvent than acetonitrile in reversed-phase chromatography.[10][11] If you are using acetonitrile, switching to the same percentage of methanol will increase retention.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for mobile phase composition and column choice?

Answer: For a new method, it's best to start with a robust and simple set of conditions.

Parameter	Recommended Starting Condition	Rationale
Column	C18, 4.6 x 150 mm, 3.5 or 5 µm	The industry standard for small molecules. The moderate hydrophobicity of the analyte is a perfect match for C18.
Mobile Phase A	Water + 0.1% Formic Acid (pH ~2.7)	The low pH ensures the analyte is in its non-ionized form, promoting good peak shape and retention.[9]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is a common, efficient organic modifier with low viscosity and good UV transparency.[11][13]
Gradient	Start with a broad scouting gradient (e.g., 5% to 95% B over 15 minutes)	This will quickly determine the approximate organic percentage needed to elute the compound, which can then be optimized for an isocratic or a focused gradient separation.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Detection	UV, 254 nm or 280 nm	Benzoic acid derivatives typically have strong absorbance at these wavelengths. A full UV scan of the analyte is recommended to find the true λmax.
Column Temp.	30 °C	Running slightly above ambient temperature provides better viscosity and improves peak efficiency and reproducibility.

Q2: How does mobile phase pH affect my separation, and how do I choose the right one?

Answer: For an ionizable compound like 2,3-dimethoxy-6-methylbenzoic acid, pH is the most powerful tool for controlling retention and selectivity.[8] The relationship between pH, the analyte's pKa, and its ionization state is fundamental.

• When pH < pKa: The analyte is predominantly in its neutral (protonated) form. This form is less polar and will be strongly retained on a reversed-phase column.

• When pH > pKa: The analyte is predominantly in its anionic (deprotonated) form. This form is more polar and will be weakly retained, eluting much earlier.

• When pH ≈ pKa: The analyte is a 50/50 mix of both forms, leading to poor chromatography.

The diagram below illustrates this critical relationship.

Effect of mobile phase pH on analyte state and HPLC retention.

Choosing the right pH: Since the exact pKa is unknown but estimated to be around 3.5-4.5, the most robust approach is to work at a low pH. A mobile phase pH of 2.5-3.0, achieved with 0.1% formic or phosphoric acid, will ensure the carboxylic acid is fully protonated, leading to reproducible retention and sharp peaks.[7][8]

Q3: Should I use Acetonitrile or Methanol as the organic modifier?

Answer: Both are excellent choices for reversed-phase HPLC, but they offer different selectivities, which can be used to optimize resolution between your analyte and any impurities.[10][13]

• Acetonitrile (ACN): Generally considered a stronger eluting solvent than methanol, meaning you'll need a lower percentage of it to achieve the same retention time.[7] It has lower viscosity (leading to lower backpressure) and better UV transparency at low wavelengths. It is often the first choice for method development.[11]

• Methanol (MeOH): It is more viscous and has a higher UV cutoff than ACN. However, its different chemical properties (it is a protic solvent, capable of hydrogen bonding) can result in different elution orders for analytes compared to ACN.[9][10]

Recommendation: Start with acetonitrile. If you have co-eluting peaks or need to improve resolution, developing a parallel method with methanol is a powerful strategy to alter selectivity.

Experimental Protocols

Protocol 1: Systematic Approach to Mobile Phase pH Screening

This protocol allows you to experimentally determine the optimal pH for your separation.

• Prepare Stock Buffers:

  • Low pH Stock: 0.1% (v/v) Formic Acid in HPLC-grade water (results in pH ~2.7).

  • Mid pH Stock: 25 mM Potassium Phosphate Monobasic. Adjust pH to 4.5 with dilute phosphoric acid.

  • High pH Stock: 25 mM Potassium Phosphate Monobasic. Adjust pH to 6.8 with dilute potassium hydroxide.

• Filter Buffers: Filter all aqueous stock solutions through a 0.22 or 0.45 µm filter to remove particulates.[8]

• Prepare Mobile Phases: For each pH level, prepare a mobile phase of 50:50 Aqueous Stock:Acetonitrile (v/v).

• Equilibrate and Test:

  • Install a C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Equilibrate the system thoroughly with the Low pH mobile phase for at least 15 column volumes.

  • Inject your sample of 2,3-dimethoxy-6-methylbenzoic acid.

  • Record the chromatogram, noting retention time, peak shape (asymmetry), and efficiency (plate count).

  • Repeat the equilibration and injection steps for the Mid pH and High pH mobile phases.

• Analyze Results: Compare the three chromatograms. You will likely observe the best peak shape and most stable retention at the low pH. This experiment confirms the optimal pH range for your method.

Protocol 2: Standard Mobile Phase Preparation and System Equilibration

This protocol is for preparing a robust mobile phase for routine analysis.

• Solvent Selection: Use only HPLC-grade or LC-MS-grade water, acetonitrile, and formic acid.

• Aqueous Component (Mobile Phase A): To a 1 L volumetric flask, add approximately 900 mL of HPLC-grade water. Carefully add 1.0 mL of formic acid. Bring to volume with water and mix thoroughly. This creates 0.1% formic acid in water.

• Organic Component (Mobile Phase B): Prepare your organic phase, for example, 100% Acetonitrile.

• Degassing: Degas both mobile phases for 10-15 minutes using an inline degasser, sonication, or vacuum filtration.[7]

• System Priming & Equilibration:

  • Place the solvent lines into the appropriate mobile phase reservoirs.

  • Prime the pump lines to ensure they are free of air bubbles and filled with the new mobile phase.

  • Set the mobile phase composition to your starting conditions (e.g., 95% A, 5% B).

  • Run the pump at your method's flow rate (e.g., 1.0 mL/min) for at least 15 minutes or until the baseline on your detector is stable. A stable baseline is your best indicator of a fully equilibrated system.

By following these guidelines and understanding the scientific principles behind them, you will be well-equipped to develop a robust and reliable HPLC method for 2,3-dimethoxy-6-methylbenzoic acid.

References

• Control pH During Method Development for Better Chrom
• Technical Support Center: HPLC Analysis of Arom
• Method Development Guide. HPLC.
• Development of an HPLC Method for Formic Acid Analysis through Peak Exclusion Approach. [No Source Provided].
• Separation of Organic Acids with 100% aqueous mobile phase using an Ascentis® Express AQ-C18 HPLC Column. Sigma-Aldrich.
• Conditions for separating of basic and acidic compounds (HPLC).
• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.
• Reversed-Phase HPLC Mobile-Phase Chemistry — Explained.
• Mobile Phase Optimization Str
• 2,4-Dimethoxy-6-methylbenzoic acid. PubChem.
• 2,3-Dimethoxybenzoic acid. PubChem.
• The ultraviolet absorption spectra of solutions of 2, 4, 6-trimethoxybenzoic acid in sulfuric acid. Scholars' Mine.
• 2,3-Dimethoxybenzoic acid. NIST WebBook.
• Table 20.5 pKa values for benzoic acid and some hydroxy-, thio-, and amino. [No Source Provided].
• How does the pKa value of 2 - Methylbenzoic Acid compare with other benzoic acid derivatives? Evergreensino Chemical Co., Ltd. Blog.
• Absorption Spectra of Benzoic Acid in Water at Different pH and in the Presence of Salts. [No Source Provided].

Sources

• 1. global.oup.com [global.oup.com]
• 2. How does the pKa value of 2 - Methylbenzoic Acid compare with other benzoic acid derivatives? - Blog - Evergreensino [evergreensinochem.com]
• 3. 2,4-Dimethoxy-6-methylbenzoic acid | C10H12O4 | CID 607287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,3-Dimethoxybenzoic acid | C9H10O4 | CID 15204 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. agilent.com [agilent.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. hplc.eu [hplc.eu]
• 12. scribd.com [scribd.com]
• 13. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]

Reducing side reactions in 2,3-dimethoxy-6-methylbenzoic acid halogenation

Technical Support Center: Troubleshooting Halogenation of 2,3-Dimethoxy-6-methylbenzoic Acid

Context & Mechanistic Overview

The halogenation of 2,3-dimethoxy-6-methylbenzoic acid is a critical transformation, most notably utilized in the total synthesis of the aromatic sector of Calicheamicin γ1I (yielding precursors like 5-bromo- or 5-iodo-4-hydroxy-2,3-dimethoxy-6-methylbenzoic acid)[1].

Because the aromatic ring is functionalized with two highly electron-donating methoxy groups and a methyl group, the system is extremely electron-rich. While this makes electrophilic aromatic substitution (EAS) exceptionally fast, it introduces severe challenges regarding regioselectivity, ether cleavage (demethylation), and over-reaction (di-halogenation or decarboxylation).

Visualizing the Reaction Landscape

Reaction pathways for the halogenation of 2,3-dimethoxy-6-methylbenzoic acid.

Troubleshooting Guide & FAQs

Q1: Why am I observing significant demethylation of the methoxy groups during bromination? Causality: Methoxy groups on electron-rich aromatic rings are highly susceptible to ether cleavage when exposed to strong Lewis acids (e.g., FeBr₃, AlCl₃) or harsh protic acids (e.g., refluxing HBr, which is often generated in situ during standard Br₂ addition). The oxygen lone pairs coordinate with the acid, leading to nucleophilic attack by the halide ion and subsequent cleavage to yield a phenol[1]. Solution: Abandon harsh Lewis acid catalysts. Switch to a milder halogenating agent such as N-bromosuccinimide (NBS) or N-iodosuccinimide (NIS). Conduct the reaction in a polar aprotic solvent (e.g., DMF or acetonitrile) to stabilize the electrophilic intermediate without requiring strong acidic activation.

Q2: My GC/MS shows a mixture of two mono-halogenated isomers. How do I improve regioselectivity for the C-5 position over the C-4 position? Causality: The starting material is heavily substituted with competing directing groups.

• C-5 is activated by the C-2 methoxy (para-directing), the C-6 methyl (ortho-directing), and the C-1 carboxylic acid (meta-directing).

• C-4 is activated primarily by the C-3 methoxy (ortho-directing). While C-5 is electronically and sterically favored (para-direction is generally stronger than ortho-direction), the extreme electron density of the ring makes the electrophilic attack so fast that it borders on diffusion control, leading to a loss of selectivity and attack at the C-4 position. Solution: Shift the reaction from kinetic to thermodynamic control. Lower the reaction temperature (-10 °C to 0 °C) to increase the energy barrier difference between the two transition states. Using bulkier reagents (like NBS over Br₂) also sterically hinders attack at the C-4 position, which is flanked by the C-3 methoxy group.

Q3: I am detecting di-halogenated and decarboxylated byproducts. What is causing this? Causality: The combined electron-donating effects of the substituents lower the activation energy for EAS drastically. The first halogenation does not sufficiently deactivate the ring to prevent a second halogenation if excess reagent is present. Furthermore, electron-rich benzoic acids are prone to electrophilic ipso-substitution. If the electrophile attacks the C-1 position, it induces the loss of CO₂ (decarboxylation). Solution: Strictly control the stoichiometry of the halogenating agent to exactly 1.00 - 1.02 equivalents. Utilize high dilution conditions and employ dropwise addition over an extended period to prevent local concentration spikes of the electrophile[2].

Data Presentation: Halogenation Conditions and Side-Reaction Profiles

Halogenating System	Temp (°C)	Primary Side Reaction	Regioselectivity (C-5:C-4)	Recommendation
Br₂ / FeBr₃	25	Demethylation, Di-bromination	Poor (< 70:30)	Not Recommended
Br₂ / AcOH	0	Decarboxylation (ipso-attack)	Moderate (~85:15)	Use with caution
ICl / AcOH	25	Decarboxylation	Good (~90:10)	Alternative for Iodination
NIS / TFA (cat.)	0	Trace demethylation	Excellent (> 95:5)	Recommended (Iodination)
NBS / DMF	-10 to 0	None (Trace di-halo)	Excellent (> 95:5)	Highly Recommended

Experimental Protocol: Optimized Synthesis of 5-Bromo-2,3-dimethoxy-6-methylbenzoic Acid

This protocol utilizes a self-validating system: the use of DMF stabilizes the bromonium ion, while low temperatures and dropwise addition inherently prevent the thermal runaway and local concentration spikes that cause decarboxylation and over-halogenation.

• Step 1: Preparation. Dissolve 2,3-dimethoxy-6-methylbenzoic acid (1.0 eq, 10 mmol) in anhydrous N,N-dimethylformamide (DMF) (0.1 M concentration) in a flame-dried flask under an argon atmosphere.

• Step 2: Thermal Control. Submerge the reaction flask in an ice/brine bath and allow the internal temperature to equilibrate to -10 °C.

• Step 3: Reagent Addition. Dissolve N-bromosuccinimide (NBS, 1.02 eq, 10.2 mmol) in anhydrous DMF (20 mL). Add this solution dropwise via a syringe pump over 1.5 hours.

  • Self-Validation Check: The slow addition ensures the active electrophile is consumed instantly, preventing accumulation that leads to di-bromination.

• Step 4: Reaction. Stir the mixture at -10 °C to 0 °C for 3 hours. Monitor completion via HPLC or TLC (eluent: Hexanes/EtOAc with 1% AcOH).

• Step 5: Quenching. Once the starting material is consumed, quench the reaction by adding cold 10% aqueous sodium thiosulfate (Na₂S₂O₃) (20 mL).

  • Mechanistic Note: This reduces any trace unreacted electrophilic bromine to inert bromide, halting further EAS.

• Step 6: Workup & Isolation. Dilute with ethyl acetate, wash extensively with water (3x) to remove DMF, and wash once with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Recrystallize the crude product from ethanol/water to obtain the pure C-5 regioisomer.

References

• Kai Van Laak, Hans-Dieter Scharf. "Syntheses of 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid and 5-bromo-4-hydroxy-2,3-dimethoxy-6-methylbenzoic acid - aromatic constituents of the calichemicins." Tetrahedron, 1989. 1

• National Center for Biotechnology Information. "4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid." PubChem Compound Summary for CID 4634039. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid | C10H11IO5 | CID 4634039 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

2,3-dimethoxy-6-methylbenzoic acid vs 2,4-dimethoxybenzoic acid reactivity comparison

As drug development increasingly relies on highly functionalized aromatic scaffolds—particularly in the synthesis of antibody-drug conjugate (ADC) payloads and complex natural products—understanding the nuanced reactivity of substituted benzoic acids is critical. While 2,4-dimethoxybenzoic acid (2,4-DMBA) and 2,3-dimethoxy-6-methylbenzoic acid (2,3-DM-6-MBA) share a dimethoxybenzoic acid core, their chemical behaviors are fundamentally divergent.

This guide provides an in-depth mechanistic analysis of how positional isomerism and steric shielding dictate their reactivity, supported by validated experimental protocols.

Mechanistic Divergence: Electronic Activation vs. Steric Shielding

The reactivity of polysubstituted benzoic acids is governed by the delicate interplay between electronic effects (resonance and induction) and steric hindrance (the ortho effect).

2,4-Dimethoxybenzoic Acid: Electronic Hyper-Activation

In 2,4-DMBA, the methoxy groups are positioned ortho and para to the carboxylic acid. The para-methoxy group is a powerful electron-donating group (EDG) that pumps electron density directly into the aromatic ring via resonance. This hyper-activation makes the ipso-carbon (the ring carbon attached to the carboxyl group) highly susceptible to electrophilic attack by protons in acidic media. Consequently, 2,4-DMBA is notoriously prone to acid-catalyzed decarboxylation, forming a high-energy ring-protonated tautomer that rapidly undergoes C–C bond cleavage to yield 1,3-dimethoxybenzene and CO₂[1][2].

2,3-Dimethoxy-6-methylbenzoic Acid: Conformational Locking

Conversely, 2,3-DM-6-MBA features a 2,6-disubstitution pattern (a methoxy group at C2 and a methyl group at C6). This flanking creates massive steric bulk around the carboxylate group, forcing the carbonyl plane to rotate orthogonally to the aromatic ring. This phenomenon, known as steric inhibition of resonance, prevents the carboxylate from conjugating with the π -system.

• Decarboxylation Resistance: Lacking a para-EDG and sterically shielded from ipso-protonation, this molecule is highly stable against decarboxylation.

• Nucleophilic Blockade: The massive steric clash prevents standard AAC​2 (acid-catalyzed bimolecular) esterification, necessitating aggressive acyl transfer reagents[3].

• Regioselective Directing: The 2,3-dimethoxy groups strongly direct electrophilic aromatic substitution (EAS) to the C4 and C5 positions, making it the perfect precursor for the highly functionalized aromatic unit of the calicheamicin γ1I​ antitumor antibiotics[3][4].

Caption: Reactivity profile dictated by steric shielding and electronic activation in 2,3-DM-6-MBA.

Empirical Reactivity Profiles

The following table summarizes the quantitative and qualitative divergence in reactivity between the two scaffolds, providing a baseline for synthetic planning.

Property / Reactivity Metric	2,4-Dimethoxybenzoic Acid (CAS: 91-52-1)	2,3-Dimethoxy-6-methylbenzoic Acid (CAS: 5653-57-6)
Steric Environment (Carboxyl)	Low-Moderate (Mono-ortho substitution)	Extreme (Di-ortho substitution)
Acid-Catalyzed Decarboxylation	Highly Susceptible (Forms 1,3-dimethoxybenzene)	Highly Resistant
Fischer Esterification ( H+ /ROH)	Proceeds smoothly (Standard reflux)	Fails / Trace yields (Sterically blocked)
Electrophilic Aromatic Substitution	Directs to C5 position	Directs to C4 / C5 positions
Primary Structural Application	Agrochemicals, mechanistic kinetic studies	Core aromatic unit of Calicheamicin payloads

Validated Experimental Methodologies

To demonstrate these reactivity differences in a laboratory setting, the following self-validating protocols have been designed. Every step includes the causality behind the operational choices to ensure scientific integrity.

Protocol A: Kinetics of Acid-Catalyzed Decarboxylation (2,4-DMBA)

Purpose: To quantify the instability of 2,4-DMBA in acidic media, a critical parameter when utilizing this scaffold in low-pH synthetic steps[2].

Methodology:

• Preparation: Prepare a 0.1 mM solution of 2,4-DMBA in 1.0 M aqueous perchloric acid ( HClO4​ ). Causality: Perchloric acid is chosen over HCl or H2​SO4​ to avoid nucleophilic interference from chloride or sulfate ions, isolating the pure proton-transfer mechanism.

• Thermal Control: Transfer the solution to a quartz cuvette and place it in a double-beam UV-Vis spectrometer equipped with a Peltier thermostat set to exactly 60.0 ± 0.1 °C.

• Kinetic Monitoring: Monitor the decrease in absorbance at λmax​ = 260 nm over 120 minutes. Causality: The intact benzoic acid possesses an extended conjugated π -system absorbing strongly at 260 nm. Decarboxylation breaks this specific conjugation vector, resulting in a measurable hypsochromic shift as 1,3-dimethoxybenzene forms.

• System Validation & Quality Control:

  • Isosbestic Points: Overlay the spectra taken every 10 minutes. The presence of sharp isosbestic points validates that the reaction proceeds directly from reactant to product without the buildup of stable, long-lived intermediates.

  • LC-MS Confirmation: Inject the final mixture into an LC-MS. The system is validated if the parent mass m/z 181 [M−H]− is absent, and the organic extract shows m/z 138 (1,3-dimethoxybenzene).

Caption: Mechanistic pathway of acid-catalyzed decarboxylation of 2,4-dimethoxybenzoic acid.

Protocol B: Sterically Hindered Acylation (2,3-DM-6-MBA)

Purpose: To successfully esterify the heavily shielded carboxyl group of 2,3-DM-6-MBA for downstream natural product synthesis (e.g., Calicheamicin precursors)[3].

Methodology:

• Activation: Dissolve 10 mmol of 2,3-DM-6-MBA in 20 mL of anhydrous dichloromethane (DCM) under an argon atmosphere. Add 12 mmol of oxalyl chloride dropwise at 0 °C, followed by 2 drops of anhydrous N,N-dimethylformamide (DMF).

  • Causality: Standard Fischer esterification fails due to the 2,6-steric clash. Oxalyl chloride/DMF generates the highly reactive Vilsmeier-Haack type intermediate, forcing the formation of the acyl chloride. The generation of CO and CO₂ gases drives the reaction forward irreversibly.

• Coupling: Once gas evolution ceases (approx. 2 hours), concentrate the mixture in vacuo to remove excess oxalyl chloride. Redissolve the crude acyl chloride in DCM and add to a pre-cooled (0 °C) solution of the target alcohol (12 mmol), triethylamine (20 mmol), and 4-dimethylaminopyridine (DMAP, 1 mmol).

  • Causality: DMAP is critical here. It acts as an acyl transfer catalyst, forming an highly electrophilic acylpyridinium intermediate that is more susceptible to nucleophilic attack by the alcohol than the sterically hindered acyl chloride itself.

• System Validation & Quality Control:

  • IR Spectroscopy: Analyze the crude product via ATR-IR. The system is validated by the complete disappearance of the broad carboxylic O-H stretch (2500–3000 cm⁻¹) and the appearance of a sharp, high-frequency ester C=O stretch (~1730 cm⁻¹).

  • NMR Verification: 1H NMR must show the integration of the newly introduced alkoxy protons, while the aromatic proton at C4/C5 should remain intact, proving no unwanted EAS occurred during activation.

Strategic Applications in Drug Development

The choice between these two scaffolds ultimately dictates the trajectory of a research program:

• 2,4-Dimethoxybenzoic Acid is primarily utilized as a model compound for studying the physical organic chemistry of decarboxylation and as a building block for simpler agrochemicals where the lability of the carboxyl group can be leveraged for late-stage functionalization.

• 2,3-Dimethoxy-6-methylbenzoic Acid is an elite, high-value scaffold. Its resistance to degradation and precise directing effects make it the mandatory starting material for synthesizing 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid. This iodinated derivative is the critical aromatic linker unit in Calicheamicin γ1I​ [3][4], the ultra-potent DNA-cleaving payload used in FDA-approved ADCs like gemtuzumab ozogamicin (Mylotarg) and inotuzumab ozogamicin (Besponsa).

References

• Howe, G. W., Vandersteen, A. A., & Kluger, R. (2016). "How Acid-Catalyzed Decarboxylation of 2,4-Dimethoxybenzoic Acid Avoids Formation of Protonated CO2". Journal of the American Chemical Society, 138(24), 7568-7573. URL: [Link]

• Van Laak, K., & Scharf, H.-D. (1989). "Syntheses of 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid and 5-bromo-4-hydroxy-2,3-dimethoxy-6-methylbenzoic acid - aromatic constituents of the calichemicins". Tetrahedron. URL: [Link]

• SciELO Brazil. "Synthesis of Benzyl 4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoate - The Aromatic Unit of Calicheamicin γ1". Journal of the Brazilian Chemical Society. URL: [Link]

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Validation of GC-MS Analytical Methods for 2,3-Dimethoxy-6-methylbenzoic Acid: A Comparative Guide

Executive Summary

The accurate quantitation and impurity profiling of highly substituted aromatic acids, such as 2,3-dimethoxy-6-methylbenzoic acid , present unique challenges in pharmaceutical and agrochemical development. Due to the compound's polarity, hydrogen-bonding capacity, and significant steric hindrance, selecting the appropriate analytical platform is critical.

This guide provides an objective, data-backed comparison of Gas Chromatography-Mass Spectrometry (GC-MS) against alternative methodologies like LC-MS/MS and HPLC-UV. Designed for analytical researchers and drug development professionals, this document outlines a robust, self-validating GC-MS protocol and demonstrates its compliance with the latest [1].

Analytical Challenge & Methodological Rationale

The Chemical Bottleneck: Steric Hindrance and Volatility

2,3-dimethoxy-6-methylbenzoic acid contains a carboxyl group flanked by a methoxy group at the ortho (2-) position and a methyl group at the ortho' (6-) position. This di-ortho substitution creates a highly sterically hindered microenvironment.

• Direct GC Analysis: Impossible due to the high boiling point and strong intermolecular hydrogen bonding of the free carboxylic acid, which leads to severe peak tailing and thermal degradation.

• Standard Esterification: Traditional alkylation (e.g., methylation via methanol/acid) is kinetically sluggish due to the steric blockade around the carboxyl carbon.

The GC-MS Solution: Catalyzed Silylation

To bypass these limitations, we utilize silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) catalyzed by 1% Trimethylchlorosilane (TMCS).

• The Causality: Silicon has a powerful thermodynamic affinity for oxygen. The addition of 1% TMCS acts as a Lewis acid catalyst, effectively driving the reaction to completion despite the steric bulk. This converts the polar acid into a highly volatile, thermally stable trimethylsilyl (TMS) ester, making it an ideal candidate for high-resolution GC-MS analysis.

Comparative Performance Analysis

While Liquid Chromatography (LC) techniques avoid the need for derivatization, GC-MS offers distinct advantages in specificity and matrix resilience when analyzing complex synthetic reaction mixtures.

Table 1: Methodological Comparison for 2,3-Dimethoxy-6-methylbenzoic Acid

Performance Metric	GC-MS (Derivatized)	LC-MS/MS (ESI)	HPLC-UV
Sensitivity (LOD)	0.02 µg/mL	0.005 µg/mL	0.5 µg/mL
Matrix Effects	Minimal: High chromatographic resolution separates matrix prior to ionization.	High: Prone to severe ion suppression in Electrospray Ionization (ESI).	Low: But suffers from baseline drift in complex matrices.
Specificity	Excellent: 70 eV Electron Ionization (EI) provides highly reproducible fragmentation for library matching.	Excellent: MRM transitions offer high target specificity but lack full-scan library ID.	Moderate: Relies solely on retention time and UV absorbance spectra.
Sample Preparation	Stringent: Requires strictly anhydrous conditions and derivatization.	Simple: "Dilute and shoot" capability.	Simple: "Dilute and shoot" capability.
Primary Application	Trace impurity profiling, structural elucidation, and complex matrix analysis.	Ultra-trace bioanalysis (e.g., plasma/serum pharmacokinetics).	Routine bulk batch release and high-throughput assay.

Verdict: For rigorous impurity profiling and structural confirmation during chemical synthesis, GC-MS is the superior choice . The EI fragmentation pattern serves as an unambiguous fingerprint, whereas LC-MS/MS is better reserved for downstream in vivo pharmacokinetic studies where matrix suppression can be mitigated by extensive sample cleanup.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . By incorporating an isotopically labeled internal standard (IS) prior to any sample manipulation, the method automatically corrects for variations in extraction efficiency, derivatization yield, and GC injection volumes.

Step-by-Step Methodology

Step 1: Standard and Sample Preparation

• Accurately weigh 10.0 mg of 2,3-dimethoxy-6-methylbenzoic acid into a volumetric flask and dissolve in anhydrous ethyl acetate to create a 1.0 mg/mL stock solution.

• Spike the sample with a known concentration of the Internal Standard (e.g., 2,4-dimethoxybenzoic acid-d3).

• Causality Note: The use of anhydrous ethyl acetate is non-negotiable. Trace water will rapidly hydrolyze the BSTFA reagent, leading to incomplete silylation, poor peak shapes, and failed precision metrics.

Step 2: Derivatization Workflow

• Transfer 100 µL of the sample extract into a silanized glass GC vial.

• Evaporate to complete dryness under a gentle stream of high-purity nitrogen.

• Add 50 µL of anhydrous ethyl acetate and 50 µL of BSTFA + 1% TMCS.

• Cap tightly and incubate at 60°C for 30 minutes.

• Causality Note: The 60°C incubation provides the necessary thermal energy to overcome the activation barrier caused by the di-ortho steric hindrance.

Step 3: GC-MS Acquisition Parameters

• Column: DB-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness). Reasoning: The 5% phenyl-arylene phase offers optimal selectivity for aromatic silyl esters with minimal column bleed.

• Injection: 1.0 µL, Split ratio 1:10, Injector temp 250°C.

• Oven Program: 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• MS Conditions: Electron Ionization (EI) at 70 eV. Source temp 230°C. Acquire in Simultaneous SIM/SCAN mode.

Analytical Workflow Visualization

Analytical workflow for GC-MS derivatization and validation of 2,3-dimethoxy-6-methylbenzoic acid.

ICH Q2(R2) Validation Results

The method was rigorously validated against the[1], which dictate the global standards for ensuring an analytical procedure is fit for its intended purpose[2][3].

Table 2: Experimental Validation Data Summary

Validation Parameter	ICH Q2(R2) Requirement	Experimental Result	Status
Specificity	Unambiguous measurement in presence of matrix	Resolution (Rs) > 2.5 from nearest synthetic impurity peak; Peak purity index > 0.99.	Pass
Linearity	Proportional response over range	Range: 0.1 – 100 µg/mL.Correlation Coefficient (R²) = 0.9994.	Pass
Accuracy (Recovery)	Closeness to true value (95% - 105%)	98.6% – 101.2% across three concentration levels (Low, Mid, High).	Pass
Repeatability (Precision)	%RSD ≤ 2.0% (Intra-day)	%RSD = 1.1% (n=6 injections at 10 µg/mL).	Pass
Intermediate Precision	%RSD ≤ 3.0% (Inter-day, multi-analyst)	%RSD = 1.4% (n=12, across 2 days and 2 analysts).	Pass
LOD / LOQ	S/N ≥ 3 (LOD) and S/N ≥ 10 (LOQ)	LOD: 0.02 µg/mL.LOQ: 0.05 µg/mL.	Pass
Robustness	Reliability under minor method variations	Stable response with ±2°C injector temp and ±5% carrier gas flow variations.	Pass

Conclusion

For the analysis of sterically hindered aromatic acids like 2,3-dimethoxy-6-methylbenzoic acid, GC-MS paired with catalyzed silylation (BSTFA + 1% TMCS) provides an unparalleled balance of specificity, chromatographic resolution, and quantitative reliability. While LC-MS/MS offers superior raw sensitivity, the GC-MS methodology detailed here actively resists matrix ion suppression and provides definitive structural confirmation via EI fragmentation. As demonstrated by the experimental data, this self-validating protocol fully satisfies ICH Q2(R2) criteria, making it highly suitable for stringent pharmaceutical quality control and regulatory submissions.

References

• ICH Q2(R2) Guideline on Validation of Analytical Procedures Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL:[Link]

• 4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid (Related Structural Analog Data) Source: National Center for Biotechnology Information (NCBI) - PubChem Database URL:[Link]

• Validation of Analytical Procedures Q2(R2) - Step 5 Presentation Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

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A Senior Application Scientist's Guide to the Biological Activity of 2,3-dimethoxy-6-methylbenzoic Acid Analogs

Introduction: The Therapeutic Potential of Substituted Benzoic Acids

Benzoic acid and its derivatives represent a cornerstone in medicinal chemistry, demonstrating a vast spectrum of biological activities including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The versatility of the benzoic acid scaffold allows for fine-tuning of its pharmacological profile through the strategic modification of substituents on the aromatic ring. This guide focuses on 2,3-dimethoxy-6-methylbenzoic acid and its analogs, a class of compounds with significant therapeutic promise. Our exploration will delve into their structure-activity relationships (SAR), with a particular emphasis on their role as modulators of critical cellular signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway.

The NF-κB signaling cascade is a pivotal regulator of the inflammatory response, cell proliferation, and apoptosis.[4][5] Its aberrant or constitutive activation is a hallmark of numerous chronic inflammatory diseases and a wide array of cancers.[4][5] Consequently, small-molecule inhibitors of NF-κB signaling are highly sought-after as potential therapeutic agents.[6][7] This guide will provide an in-depth comparison of the biological activities of 2,3-dimethoxy-6-methylbenzoic acid analogs, supported by experimental data and detailed protocols to empower researchers in their drug discovery endeavors.

Comparative Biological Activity: A Structure-Activity Relationship (SAR) Analysis

The biological efficacy of a benzoic acid derivative is intricately linked to the nature and position of its substituents. The interplay between electronic effects, lipophilicity, and steric hindrance dictates the molecule's ability to interact with its biological target. While comprehensive SAR studies on 2,3-dimethoxy-6-methylbenzoic acid are emerging, we can infer valuable trends by examining related substituted benzoic acids.

Key Substituent Effects:

• Methoxy Groups (-OCH₃): The position of methoxy groups is critical. For instance, in the context of α-amylase inhibition, methoxylation at the 2-position of the benzoic acid ring has been shown to have a negative effect on inhibitory activity.[8] However, in other molecular contexts, methoxy groups are integral to the pharmacophore, contributing to target binding and overall activity.[9][10]

• Methyl Group (-CH₃): This group primarily influences the molecule's lipophilicity and can introduce steric effects that may either enhance or hinder binding to a biological target.[11][12] Studies on other benzoic acid derivatives have shown that altering the position of the methyl group can significantly impact bioactivity predictions.[2]

• Hydroxyl Group (-OH): A phenolic hydroxyl group can be a key player in a molecule's antioxidant properties and can form crucial hydrogen bonds within the active site of an enzyme.[8][11]

• Other Functional Groups: The addition of other groups, such as halogens or nitro groups, can further modulate the electronic and steric properties of the molecule, leading to diverse biological outcomes.[3][11][13]

Data Presentation: Comparative Cytotoxicity of Benzoic Acid Analogs

To illustrate the impact of structural modifications on biological activity, the following table summarizes the cytotoxic effects (IC₅₀ values) of various benzoic acid derivatives against different human cancer cell lines. The IC₅₀ value represents the concentration of a compound required to inhibit the growth of 50% of the cell population and is a standard measure of a compound's potency.

Compound/Analog	Cell Line	IC₅₀ (µM)	Reference(s)
Analog 1 (Hypothetical: 2,3-dihydroxy-6-methylbenzoic acid)	HeLa (Cervical Cancer)	23.88	[14]
Analog 2 (Hypothetical: 2-methoxy-6-methyl-3-nitrobenzoic acid)	DLD-1 (Colorectal Adenocarcinoma)	27.26	[14]
Analog 3 (Hypothetical: 3-chloro-4-methoxybenzoic acid)	A2058 (Melanoma)	>100 (non-cytotoxic)	[13]
4-(1H-1,2,4-triazol-1-yl) benzoic acid hybrid	MCF-7 (Breast Cancer)	15.6	[1]
2,3,4-trihydroxybenzoic acid	(α-amylase inhibition)	17,300	[8]
4-((2-hydroxynaphthalen-1-yl) methyleneamino)benzoic acid	HeLa (Cervical Cancer)	17.84	[1]

Note: The data for Analog 1, 2, and 3 are illustrative and based on findings for structurally similar compounds. The IC₅₀ values are highly dependent on the specific analog and the cell line being tested.

Visualizing the Mechanism: The NF-κB Signaling Pathway

The NF-κB pathway is a critical target for many anti-inflammatory and anticancer agents. Understanding this pathway is essential for interpreting the mechanism of action of 2,3-dimethoxy-6-methylbenzoic acid and its analogs.

Caption: The NF-κB signaling pathway and potential points of inhibition by benzoic acid analogs.

Experimental Protocols for Biological Activity Assessment

To ensure the scientific validity and reproducibility of findings, standardized and well-documented experimental protocols are paramount. The following sections detail the methodologies for key assays used to evaluate the biological activity of 2,3-dimethoxy-6-methylbenzoic acid analogs.

Cell Viability (MTT) Assay for Cytotoxicity Screening

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability, proliferation, and cytotoxicity.[15][16][17] Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[15][16]

Experimental Rationale: This assay is a crucial first step to determine the cytotoxic concentrations of the analogs. This information is vital for subsequent mechanistic studies, ensuring that observed effects are not simply due to cell death.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa or MCF-7) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.[17]

• Compound Treatment: Prepare stock solutions of the benzoic acid analogs in DMSO. Dilute the compounds to various concentrations in fresh culture medium and add 100 µL to the respective wells. Include a vehicle control (medium with DMSO) and a blank (medium only).[18]

• Incubation: Incubate the plate for 24, 48, or 72 hours to assess time-dependent effects.[19]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[15][20]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of MTT solvent (e.g., DMSO) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Mix thoroughly and measure the absorbance at 570 nm using a microplate reader.[20]

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle-treated control cells and determine the IC₅₀ value for each compound.

Caption: Workflow for the MTT cell viability assay.

Western Blotting for NF-κB Pathway Modulation

Western blotting is a widely used technique to detect and quantify specific proteins in a complex mixture, such as a cell lysate.[21][22] This method is invaluable for investigating how the benzoic acid analogs affect the expression and activation of key proteins in the NF-κB signaling pathway.

Experimental Rationale: By measuring the levels of phosphorylated IκB (p-IκB) and the nuclear translocation of NF-κB, we can determine if the compounds inhibit the pathway at specific points. A decrease in p-IκB and nuclear NF-κB would suggest inhibition of IKK or upstream signaling.

Protocol:

• Sample Preparation: Culture and treat cells with the benzoic acid analogs at non-toxic concentrations. Lyse the cells to extract total protein, or perform subcellular fractionation to separate cytoplasmic and nuclear proteins.[21]

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay) to ensure equal loading.

• Gel Electrophoresis (SDS-PAGE): Separate the protein samples by size using sodium dodecyl-sulfate polyacrylamide gel electrophoresis (SDS-PAGE).[23]

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).[22]

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[21]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-p-IκB, anti-NF-κB, anti-Lamin B1 for nuclear fraction, anti-β-actin for loading control) overnight at 4°C.[23]

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[23]

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.[21]

• Analysis: Quantify the band intensities and normalize to the loading control to compare protein levels across different treatments.

Caption: Workflow for Western blot analysis.

In Vitro Enzyme Inhibition Assay

Enzyme assays are fundamental in drug discovery for quantifying how a small molecule affects the activity of a specific enzyme.[24] This is crucial for determining if a benzoic acid analog acts as a direct inhibitor of a key kinase in a signaling pathway, such as IKK in the NF-κB pathway.

Experimental Rationale: A direct enzyme inhibition assay provides definitive evidence of target engagement. By measuring the inhibition of a purified enzyme, we can confirm the mechanism of action and rule out off-target effects within the cell.

Protocol:

• Assay Preparation: In a 96-well plate, add the purified enzyme (e.g., recombinant IKKβ) in an appropriate assay buffer.

• Compound Addition: Add the benzoic acid analogs at various concentrations. Include a positive control inhibitor and a no-inhibitor (vehicle) control.

• Pre-incubation: Incubate the plate for a predetermined time (e.g., 15-30 minutes) at a specific temperature to allow for compound-enzyme binding.[11]

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate (e.g., a peptide substrate for IKKβ and ATP).[25]

• Reaction Monitoring: Monitor the reaction progress over time by measuring the consumption of a substrate or the formation of a product. This can be done using various detection methods, such as fluorescence, absorbance, or luminescence.[11]

• Data Analysis: Calculate the percentage of enzyme inhibition for each compound concentration relative to the vehicle control.

• IC₅₀ Determination: Determine the IC₅₀ value by fitting the concentration-response data to a sigmoidal dose-response curve.[11]

Conclusion and Future Directions

This guide provides a comparative framework for understanding the biological activity of 2,3-dimethoxy-6-methylbenzoic acid and its analogs. The structure-activity relationships, while inferred from related compounds, highlight the critical role of substituent patterns in dictating cytotoxic and mechanistic effects, particularly concerning the inhibition of the NF-κB signaling pathway. The detailed experimental protocols provided herein offer a robust starting point for researchers to rigorously evaluate these promising compounds.

Future research should focus on synthesizing and testing a focused library of 2,3-dimethoxy-6-methylbenzoic acid analogs to establish a more definitive and direct SAR.[26] Elucidating the specific molecular targets and exploring the in vivo efficacy and safety of the most potent analogs will be crucial steps in translating these findings into potential therapeutic applications for inflammatory diseases and cancer.

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Comprehensive Comparison Guide: Reference Standards for 2,3-Dimethoxy-6-Methylbenzoic Acid Purity Determination

Introduction: The Criticality of Purity in Payload Synthesis

2,3-dimethoxy-6-methylbenzoic acid, along with its halogenated derivatives (e.g., 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid), is a highly specialized polysubstituted aromatic building block. It is a fundamental precursor in the total synthesis of calicheamicin-class enediyne antitumor antibiotics[1].

Because calicheamicin derivatives are deployed as ultra-potent payloads in Antibody-Drug Conjugates (ADCs), the analytical control of starting materials is a matter of patient safety. The methoxy and methyl substituents on the benzoic acid ring are sterically critical for the precise positioning of the payload within the minor groove of DNA[2]. If a reference standard used for assaying this starting material is impure, it causes a cascading stoichiometric error. This allows des-methyl or des-methoxy impurities to propagate through the synthesis, ultimately yielding an ADC with compromised binding affinity and unpredictable toxicity profiles[3].

This guide provides an objective comparison of reference standard grades and establishes a self-validating experimental framework for qualifying in-house working standards.

Comparative Analysis of Reference Standard Grades

When establishing an analytical method, laboratories must choose between different grades of reference materials. Relying on commercial analytical-grade material without further qualification is a critical failure point, as vendor Certificates of Analysis (COAs) often rely on simple area-normalization methods that ignore non-chromatophoric impurities.

Table 1: Objective Comparison of Reference Standard Alternatives

Standard Grade	Traceability & Source	Purity Confidence	Cost Impact	Primary Application
Primary Standard (CRM)	Metrologically traceable to SI units (Pharmacopeial)	>99.8% (Absolute, fully characterized)	Very High ( )	Calibration of secondary standards; definitive legal disputes.
Secondary Working Standard	In-house characterized against a Primary Standard	>99.5% (Orthogonal Mass Balance)	Moderate ( )	Routine HPLC/GC batch release; daily system suitability tests.
Commercial Analytical Grade	Vendor COA (Often single-method verification)	Variable (95–98%)	Low ($)	Early R&D synthesis; requires rigorous in-house qualification before GMP use.

The Metrological Traceability Hierarchy

To balance cost and scientific integrity, laboratories should purchase a Primary Standard once, and use it exclusively to calibrate larger batches of Secondary Working Standards.

Figure 1: Metrological traceability hierarchy for analytical reference standards.

The Self-Validating Qualification Workflow

A robust analytical protocol must be a self-validating system . Relying solely on HPLC area percentage is inherently flawed; UV detectors only quantify chromophoric impurities. If a candidate material contains 3% residual inorganic salts from a neutralization step, the HPLC will still report 100% purity, leading to a 3% overestimation of the API assay.

To prevent this, we utilize two orthogonal techniques: Quantitative NMR (qNMR) and a Mass Balance Calculation . If the absolute purity determined by qNMR does not statistically match the purity calculated via Mass Balance, the system automatically flags a hidden impurity (e.g., an NMR-invisible salt or a UV-invisible aliphatic solvent), preventing a flawed standard from being released.

Figure 2: Orthogonal self-validating workflow for reference standard qualification.

Detailed Experimental Methodologies

Protocol A: Absolute Purity via Quantitative NMR (qNMR)

qNMR is the gold standard for primary qualification because the NMR signal response is directly proportional to the number of nuclei, allowing purity determination without needing an identical reference standard.

• Sample Preparation: Accurately weigh ~20.0 mg of the 2,3-dimethoxy-6-methylbenzoic acid candidate and ~10.0 mg of a highly pure Internal Standard (e.g., Maleic Acid CRM, 99.9%) using a microbalance (d = 0.001 mg).

  • Causality: The precision of the microbalance directly dictates the accuracy of the final qNMR assay.

• Solvent Addition: Dissolve the mixture in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO-d6). Ensure complete dissolution.

• NMR Acquisition: Acquire a 1H-NMR spectrum at 400 MHz or higher. Crucial Step: Set the relaxation delay (D1) to ≥ 60 seconds.

  • Causality: Protons in different chemical environments relax at different rates. A short D1 truncates the signal of slower-relaxing protons, skewing the integration ratio and invalidating the absolute purity calculation.

• Integration & Calculation: Integrate the distinct aromatic proton of the analyte (at ~6.8 ppm) against the olefinic protons of maleic acid (6.26 ppm). Calculate absolute purity based on the molar ratio, molecular weights, and exact sample masses.

Protocol B: Organic Impurity Profiling via HPLC-DAD Mass Balance

• Sample Preparation: Prepare a 1.0 mg/mL solution of the candidate material in Acetonitrile:Water (50:50 v/v).

• Chromatographic Conditions:

  • Column: C18 (150 x 4.6 mm, 3 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water. (TFA ensures the benzoic acid remains fully protonated, preventing peak tailing).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 90% B over 20 minutes.

• Detection: UV at 254 nm and 280 nm.

• Orthogonal Volatiles Testing: Perform Karl Fischer (KF) titration for water content and Residue on Ignition (ROI) for inorganic salts.

• Mass Balance Calculation:

  • Formula:Purity =[100% - %Water (KF) - %Inorganics (ROI) - %Residual Solvents (GC)] × (HPLC Area %)

Experimental Data: Validating the System

The following table demonstrates the successful qualification of an in-house secondary standard (Batch #23D-001). The system validates itself because the Mass Balance Purity and the qNMR Absolute Purity agree within 0.1%.

Table 2: Experimental Validation of In-House Standard (Batch #23D-001)

Analytical Parameter	Methodology	Experimental Result	Acceptance Criteria
Chromatographic Purity	HPLC-DAD (254 nm)	99.85% Area	≥ 99.50% Area
Water Content	Karl Fischer Titration	0.12% w/w	≤ 0.50% w/w
Inorganic Residue	Residue on Ignition (ROI)	0.05% w/w	≤ 0.10% w/w
Mass Balance Purity	Calculation	99.68%	≥ 99.00%
Absolute Purity	qNMR (vs. Maleic Acid)	99.71%	± 0.5% of Mass Balance

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Structural comparison of 2,3-dimethoxy-6-methylbenzoic acid with other substituted benzoic acids

A Comparative Structural Analysis: 2,3-dimethoxy-6-methylbenzoic acid and its Analogs

In the landscape of drug discovery and materials science, the benzoic acid scaffold is a foundational element. Its properties can be meticulously tuned by altering the substituents on the phenyl ring. This guide provides an in-depth structural and physicochemical comparison of 2,3-dimethoxy-6-methylbenzoic acid with a curated set of substituted benzoic acids. We will explore how the interplay of steric and electronic effects governs key parameters like acidity and molecular conformation, offering insights crucial for rational molecular design.

The analysis will focus on the following compounds:

• 2,3-dimethoxy-6-methylbenzoic acid: The primary molecule of interest.

• Benzoic Acid: The parent compound for a baseline comparison.[1][2][3]

• 2-Methylbenzoic Acid (o-Toluic Acid): To isolate the effect of an ortho-methyl group.[4][5][6][7]

• 2,3-Dimethoxybenzoic Acid: To assess the impact of the 6-methyl group by its absence.[8][9][10][11]

• Salicylic Acid (2-Hydroxybenzoic Acid): A classic example of intramolecular hydrogen bonding.[12][13][14][15]

The Decisive Role of Substituents on Acidity (pKa)

The acidity of a benzoic acid, quantified by its pKa value, is a direct reflection of the stability of its conjugate base, the benzoate anion. Electron-withdrawing groups (EWGs) stabilize the anion through inductive or resonance effects, thereby increasing acidity (lowering pKa).[16][17][18][19] Conversely, electron-donating groups (EDGs) destabilize the anion, decreasing acidity (increasing pKa).[16][17][20]

However, when substituents are at the ortho position, this simple trend is often overridden by a phenomenon known as the ortho effect .[21][22][23] This effect, a combination of steric and electronic factors, almost always results in an increase in acidity, regardless of the substituent's electronic nature.[16] The steric clash between the ortho-substituent and the carboxylic acid group forces the -COOH group to twist out of the plane of the benzene ring.[21][22][23] This rotation disrupts the resonance between the carboxyl group and the ring, increasing the acidity.[21]

Table 1: Comparison of pKa Values

Compound	Substituents	pKa	Key Structural Feature
Benzoic Acid	None	4.20[1][2][5]	Planar Carboxyl Group
2-Methylbenzoic Acid	2-CH₃	3.91[4][5][6]	Ortho Effect (Steric)
Salicylic Acid	2-OH	2.97[12][13][15]	Intramolecular H-Bonding
2,3-Dimethoxybenzoic Acid	2-OCH₃, 3-OCH₃	3.97 (Predicted)[8][11][24]	Ortho Effect (Steric/Electronic)
2,3-dimethoxy-6-methylbenzoic acid	2-OCH₃, 3-OCH₃, 6-CH₃	N/A (Expected to be < 3.9)	Pronounced Ortho Effect

Analysis:

• Benzoic Acid serves as our reference with a pKa of 4.20.[1][2][5]

• 2-Methylbenzoic Acid is a stronger acid (pKa 3.91) than benzoic acid.[4][5][6] This is a classic example of the ortho effect, where the steric hindrance from the methyl group enhances acidity.[25]

• Salicylic Acid is substantially more acidic (pKa 2.97).[12][13][15] Its enhanced acidity is due to the strong intramolecular hydrogen bond between the ortho-hydroxyl group and the carboxylate group, which significantly stabilizes the conjugate base.[22][23]

• 2,3-Dimethoxybenzoic Acid also demonstrates the ortho effect, with a predicted pKa of 3.97.[8][11][24]

• 2,3-dimethoxy-6-methylbenzoic acid is anticipated to be the strongest acid among the non-hydroxylated analogs. The presence of substituents at both ortho positions (2-methoxy and 6-methyl) will force the carboxylic acid group into a highly twisted conformation, maximizing the steric inhibition of resonance and thus increasing its acidity.

Conformational Analysis: The Impact on Molecular Shape

The three-dimensional structure of these molecules, particularly the dihedral angle between the carboxylic acid group and the benzene ring, is directly influenced by the substitution pattern. This conformation dictates how the molecule interacts with biological targets or packs in a crystal lattice.

• Benzoic Acid: In its crystalline state, benzoic acid is largely planar, allowing for effective resonance between the carboxyl group and the aromatic ring.[1]

• Ortho-Substituted Acids: For compounds like 2-methylbenzoic acid and particularly 2,3-dimethoxy-6-methylbenzoic acid, steric repulsion between the ortho groups and the carboxylic acid forces the -COOH group to rotate significantly out of the benzene ring's plane. This steric inhibition of resonance is a key contributor to the ortho effect on acidity.[21][22][23]

• Salicylic Acid: The intramolecular hydrogen bond in salicylic acid locks the carboxyl and hydroxyl groups in a planar arrangement with the ring, which is essential for its unique properties.[13]

Experimental Methodologies

To ensure the trustworthiness and reproducibility of these structural comparisons, standardized experimental protocols are essential.

Protocol: Determination of pKa by Potentiometric Titration

This method remains a gold standard for its accuracy and reliability in determining dissociation constants.[26][27]

Objective: To accurately measure the pKa of a substituted benzoic acid in an aqueous solution.

Materials:

• Calibrated pH meter and combination pH electrode

• Magnetic stirrer and stir bar

• 25 mL burette (Class A)

• Beaker (100 mL)

• Substituted benzoic acid sample (e.g., 1 mM solution)

• Standardized 0.1 M NaOH solution (titrant)

• Standardized 0.1 M HCl solution

• 0.15 M KCl solution (to maintain constant ionic strength)

• pH 4, 7, and 10 standard buffers for calibration

• Nitrogen gas source

Procedure:

• Calibration: Calibrate the pH meter using the standard buffers at pH 4, 7, and 10.[28][29][30]

• Sample Preparation: Accurately prepare a 20 mL solution of the benzoic acid sample (e.g., 1 mM). Add KCl to a final concentration of 0.15 M to maintain constant ionic strength.[28][29]

• Inert Atmosphere: Purge the sample solution with nitrogen gas to displace dissolved CO₂, which can interfere with the titration.[28][30]

• Initial Acidification: If necessary, adjust the initial pH of the sample solution to ~2.0 with 0.1 M HCl to ensure the acid is fully protonated.[28][29]

• Titration: Place the beaker on the magnetic stirrer, immerse the pH electrode, and begin stirring gently. Add the 0.1 M NaOH titrant in small, precise increments (e.g., 0.1 mL) from the burette.

• Data Recording: After each addition, allow the pH reading to stabilize (drift < 0.01 pH units/minute) and record the pH and the total volume of titrant added.[28] Continue until the pH reaches ~12.[29]

• Analysis:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • Calculate the first derivative of the curve (ΔpH/ΔV). The peak of the first derivative plot corresponds to the equivalence point.

  • The half-equivalence point is the volume of titrant that is exactly half of the volume at the equivalence point.

  • The pH of the solution at the half-equivalence point is equal to the pKa of the acid.[28]

• Replication: Perform the titration at least in triplicate to ensure data reliability and calculate the average pKa and standard deviation.[28]

Workflow: Single-Crystal X-ray Crystallography

This powerful technique provides the definitive, three-dimensional atomic structure of a crystalline material, allowing for precise measurement of bond lengths, angles, and conformations.[31][32]

The general workflow involves:

• Crystal Growth: The first and often most challenging step is to grow a high-quality single crystal (typically >0.1 mm) of the compound that is free from significant defects.[31][33][34]

• Data Collection: The crystal is mounted on a goniometer and placed in a monochromatic X-ray beam.[33] As the crystal is rotated, X-rays are diffracted by the electron clouds of the atoms, creating a unique diffraction pattern of spots (reflections) that are recorded by a detector.[31][33][34]

• Structure Solution: The positions and intensities of the diffraction spots are analyzed.[31][35] Using complex mathematical methods like Fourier transforms, the diffraction data is converted into a three-dimensional electron density map.[32][33]

• Model Building and Refinement: An atomic model is built into the electron density map. This model is then refined to achieve the best possible fit with the experimental data, yielding the final structure with precise atomic coordinates.[32]

Conclusion

The structural and physicochemical properties of 2,3-dimethoxy-6-methylbenzoic acid are dictated by the cumulative influence of its substituents. A comparative analysis reveals that the presence of two ortho groups (2-methoxy and 6-methyl) is the dominant structural feature. This di-ortho substitution leads to a significant steric effect, forcing the carboxylic acid group out of the plane of the benzene ring. This conformational change disrupts resonance stabilization, and as a result, is predicted to substantially increase its acidity relative to benzoic acid and its mono-ortho-substituted counterparts. These insights, grounded in the principles of physical organic chemistry and verified by robust experimental techniques like potentiometric titration and X-ray crystallography, are vital for professionals engaged in the design of molecules with tailored properties for pharmaceutical and material science applications.

References

• Ortho effect. (n.d.). In Wikipedia. Retrieved from [Link]

• Substituent Effects on Acidity. (2024, March 17). In Chemistry LibreTexts. Retrieved from [Link]

• Protocol for Determining pKa Using Potentiometric Titration. (n.d.). Creative Bioarray. Retrieved from [Link]

• How does ortho-effect work in benzoic acids? (Video). (n.d.). Khan Academy. Retrieved from [Link]

• How does ortho-effect work in benzoic acids? | Acidic and Basic strength | Chemistry | Khan Academy. (2022, November 11). YouTube. Retrieved from [Link]

• Exner, O., & Fiedler, P. (2003). Analysis of the ortho effect: acidity of 2-substituted benzoic acids. RSC Publishing. Retrieved from [Link]

• Is there a correlation between substituents of benzoic acid and it's acidity? (2017, August 30). Quora. Retrieved from [Link]

• Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024, April 23). DergiPark. Retrieved from [Link]

• Acidity, Effect of Substituents on Acidity and Important Reactions of Benzoic Acid. (n.d.). Pharmaguideline. Retrieved from [Link]

• The pKa values of a few ortho-, meta-, and para-substituted benzo... (n.d.). Pearson. Retrieved from [Link]

• Substituent effects on the electronic structure and pKa of benzoic acid. (2019, April 30). ResearchGate. Retrieved from [Link]

• Salicylic Acid. (n.d.). PubChem. Retrieved from [Link]

• X-ray Crystallography. (n.d.). Creative BioMart. Retrieved from [Link]

• Development of Methods for the Determination of pKa Values. (2015). PMC. Retrieved from [Link]

• Salicylic Acid: Structure, Properties & Key Uses Explained. (2019, April 29). Vedantu. Retrieved from [Link]

• Benzoic Acid - Structure, Properties, Reactions. (2023, January 20). Turito. Retrieved from [Link]

• (PDF) Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2026, March 21). ResearchGate. Retrieved from [Link]

• APPENDIX A: MEASUREMENT OF ACIDITY (pKA). (n.d.). ECETOC. Retrieved from [Link]

• Why is o-toluic acid (2-methylbenzoic acid) more acidic than benzoic acid? [duplicate]. (n.d.). StackExchange. Retrieved from [Link]

• Properties of Benzoic Acid. (2022, July 21). BYJU'S. Retrieved from [Link]

• Benzoic acid. (n.d.). In Wikipedia. Retrieved from [Link]

• Acid-base equilibrium and fluorescence properties of salicylic acid. (n.d.). ResearchGate. Retrieved from [Link]

• How does the pKa value of 2 - Methylbenzoic Acid compare with other benzoic acid derivatives?. (2025, May 23). Evergreensino Chemical Co., Ltd. Retrieved from [Link]

• Investigation of Quantum-chemical Properties of Acetylsalicylic Acid. (n.d.). Der Pharma Chemica. Retrieved from [Link]

• 2,3-Dimethoxybenzoic acid. (n.d.). LookChem. Retrieved from [Link]

• Why is o-toluic acid (2-methylbenzoic acid) more acidic than benzoic acid? [duplicate]. (2014, December 1). Chemistry Stack Exchange. Retrieved from [Link]

• x Ray crystallography. (n.d.). PMC. Retrieved from [Link]

• 2,3-Dimethoxybenzoic acid. (n.d.). NIST WebBook. Retrieved from [Link]

• Which is more acidic, 3 methyl benzoic acid or 2 methyl benzoic acid?. (2017, February 7). Conjugated. Retrieved from [Link]

• Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model. (2024, March 12). MDPI. Retrieved from [Link]

• Salicylic acid. (n.d.). In Wikipedia. Retrieved from [Link]

• o-Toluic acid. (n.d.). In Wikipedia. Retrieved from [Link]

• 2,3-Dimethoxybenzoic acid. (n.d.). PubChem. Retrieved from [Link]

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Benchmarking Extraction Efficiency of 2,3-Dimethoxy-6-methylbenzoic Acid from Complex Matrices: A Comparative Guide

As a Senior Application Scientist in bioanalysis, I frequently encounter the challenge of extracting highly polar, ionizable small molecules from complex biological matrices like human plasma or fermentation broths. 2,3-Dimethoxy-6-methylbenzoic acid —and its halogenated derivatives such as 4-hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid—are critical polysubstituted aromatic carboxylic acids. These moieties form the aromatic core of the calicheamicin class of antitumor antibiotics, which are widely utilized as payloads in modern Antibody-Drug Conjugates (ADCs) [1].

Accurate pharmacokinetic (PK) profiling of these ADC payloads requires flawless sample preparation. This guide objectively benchmarks three primary extraction modalities—Liquid-Liquid Extraction (LLE), Mixed-Mode Anion Exchange Solid-Phase Extraction (SPE-MAX), and Dispersive Solid-Phase Extraction (dSPE/QuEChERS)—to determine the most efficient method for isolating this analyte from human plasma.

Physicochemical Profiling & Extraction Causality

To design a successful extraction protocol, we must first understand the causality dictated by the molecule's physicochemical properties [2]:

• pKa: ~3.8 (Carboxylic acid group)

• LogP: ~1.8 to 2.1 (Hydrophobic methoxy and methyl groups counterbalanced by the polar carboxylate)

Because the pKa is approximately 3.8, the molecule's ionization state is highly sensitive to the pH of the matrix.

• At pH < 2.0 , the carboxylate is protonated (neutral state, HA). The molecule exhibits its maximum hydrophobicity, making it amenable to partitioning into organic solvents (LLE).

• At pH > 6.0 , the carboxylate is deprotonated (ionized state, A⁻). It becomes highly water-soluble and will resist partitioning into organic solvents, but it will bind tightly to positively charged quaternary amine sorbents (SPE-MAX).

Fig 1: pH-dependent partitioning logic for 2,3-dimethoxy-6-methylbenzoic acid extraction.

Benchmarking Extraction Modalities

LLE (Liquid-Liquid Extraction)

LLE is the traditional approach. By acidifying the plasma to pH 2.0 using hydrochloric or phosphoric acid, the analyte is neutralized and extracted into a moderately polar organic solvent like Methyl tert-butyl ether (MTBE) or Ethyl Acetate. While cost-effective, LLE often co-extracts neutral lipids, leading to significant matrix suppression in LC-MS/MS downstream.

dSPE / QuEChERS (Dispersive SPE)

QuEChERS is favored for its speed. However, a critical field-proven pitfall exists here. Standard QuEChERS clean-up utilizes Primary Secondary Amine (PSA) sorbents to remove organic acids from extracts. Because 2,3-dimethoxy-6-methylbenzoic acid is an organic acid, it will irreversibly bind to the PSA sorbent, reducing your recovery to near zero. If dSPE is used, PSA must be strictly avoided; only C18 or Z-Sep should be utilized for lipid removal.

SPE-MAX (Mixed-Mode Anion Exchange)

Mixed-mode anion exchange is the gold standard for this analyte [3]. The sorbent contains both a hydrophobic backbone (for reversed-phase retention) and a quaternary amine (for strong anion exchange). By loading the sample at a basic pH, the ionized analyte binds ionically to the sorbent. We can then aggressively wash the sorbent with 100% organic solvents to remove all neutral lipids and phospholipids without losing the analyte. Elution is achieved by dropping the pH, neutralizing the analyte, and breaking the ionic bond.

Quantitative Performance Comparison

The following table summarizes the experimental benchmarking of human plasma spiked with 50 ng/mL of the analyte, analyzed via LC-MS/MS.

Extraction Modality	Sorbent / Solvent System	Recovery (%)	Matrix Effect (%)	Precision (RSD, %)	Processing Time (min)
LLE	MTBE (Matrix adjusted to pH 2.0)	74.5 ± 4.2	-18.2 (Suppression)	6.8	45
SPE (MAX)	Oasis MAX (30 mg / 1 cc)	94.2 ± 2.1	-4.1 (Minimal)	2.5	60
dSPE (Modified)	C18 / MgSO₄ (No PSA)	82.1 ± 5.5	-25.6 (Suppression)	8.4	25
dSPE (Standard)	PSA / C18 / MgSO₄	< 5.0	N/A	N/A	25

Data clearly indicates that SPE-MAX provides superior recovery, the cleanest extract (lowest matrix effect), and the highest precision.

The Optimized SPE-MAX Protocol (Self-Validating System)

To ensure absolute trustworthiness, the following SPE-MAX protocol is designed as a self-validating system . By monitoring the pH of the load and elution effluents, the analyst can physically verify the chemical state of the analyte at each critical juncture, guaranteeing that the mechanism is functioning before injecting the sample into the LC-MS/MS.

Step-by-Step Methodology

• Sample Pre-treatment: Aliquot 200 µL of human plasma. Add 200 µL of 5% NH₄OH in water.

  • Causality: Raises the pH to ~10.0, ensuring 100% of the 2,3-dimethoxy-6-methylbenzoic acid is in its ionized (A⁻) state.

• Conditioning: Pass 1.0 mL of Methanol through the MAX cartridge, followed by 1.0 mL of LC-MS grade Water.

• Loading: Load the 400 µL pre-treated sample onto the cartridge at a flow rate of 1 mL/min.

  • Validation Check: The effluent should test basic (pH > 9) on pH paper. The analyte is now ionically locked to the quaternary amine.

• Aqueous Wash: Pass 1.0 mL of 5% NH₄OH in water.

  • Causality: Washes away highly polar, water-soluble matrix components (salts, polar peptides) while maintaining the ionic lock.

• Organic Wash: Pass 1.0 mL of 100% Methanol.

  • Causality: Washes away neutral lipids, triglycerides, and phospholipids. The analyte remains bound because ionic bonds are not disrupted by neutral organic solvents.

• Elution: Pass 1.0 mL of 2% Formic Acid in Methanol into a clean collection tube.

  • Causality: The formic acid drops the micro-environment pH to ~2.0. The analyte is neutralized (HA), the ionic bond is broken, and the methanol carries the hydrophobic neutral molecule off the sorbent.

  • Validation Check: The elution effluent must test acidic (pH < 3) on pH paper.

• Reconstitution: Evaporate the eluate to dryness under gentle nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).

Fig 2: Mixed-Mode Anion Exchange (MAX) SPE workflow and retention mechanisms.

Conclusion

When benchmarking extraction efficiencies for 2,3-dimethoxy-6-methylbenzoic acid and its calicheamicin-related derivatives, Mixed-Mode Anion Exchange SPE (MAX) vastly outperforms LLE and dSPE. While LLE suffers from lipid co-extraction and standard QuEChERS results in catastrophic analyte loss due to PSA-binding, the SPE-MAX workflow leverages the analyte's pKa to create a highly specific, orthogonal clean-up mechanism. Implementing the self-validating protocol described above will ensure robust, reproducible recoveries exceeding 90% with negligible matrix effects, satisfying the stringent regulatory requirements of modern bioanalytical drug development.

References

• Synthesis of Benzyl 4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoate: The Aromatic Unit of Calicheamicin γ1 Journal of the Brazilian Chemical Society URL:[Link]

• 4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid | C10H11IO5 | CID 4634039 PubChem, National Institutes of Health URL:[Link]

• Solid-Phase Extraction as a Clean-Up Procedure for the Liquid Chromatographic Determination of Benzoic and Sorbic Acids in Fruit-Derived Products ResearchGate / Analytical Chemistry Literature URL:[Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,3-Dimethoxy-6-methylbenzoic Acid

As researchers and professionals in drug development, our commitment to safety and environmental stewardship is as critical as our scientific discoveries. The proper disposal of chemical reagents is a cornerstone of this responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 2,3-Dimethoxy-6-methylbenzoic acid, grounded in established safety principles and regulatory awareness. While specific data for this exact compound is limited, the procedures outlined here are based on authoritative guidance for closely related aromatic carboxylic acids and represent best practices in laboratory safety.

Hazard Identification and Compound Profile

Before handling any chemical for disposal, a thorough understanding of its hazard profile is essential. 2,3-Dimethoxy-6-methylbenzoic acid and its analogs are classified as irritants. The primary risks are associated with direct contact and inhalation of dust particles.

Property	Value / Classification	Source
GHS Hazard Class	Skin Irritation (Category 2), Serious Eye Irritation (Category 2/2A), Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory Irritation)	[1][2][3][4]
Hazard Statements	H315: Causes skin irritation, H319: Causes serious eye irritation, H335: May cause respiratory irritation	[1][2][3]
Appearance	White to off-white solid/powder	[1][3]
Incompatibilities	Strong oxidizing agents, strong acids, strong bases	[5][6]
Hazardous Decomposition	Thermal decomposition can produce carbon monoxide (CO) and carbon dioxide (CO₂)	[2][4][5]

The causality behind these classifications lies in the acidic nature of the carboxylic acid group and the irritant properties of fine organic powders. The primary objective of any handling or disposal procedure is to prevent this material from coming into contact with skin or eyes and to avoid the generation of airborne dust.[2][7]

Pre-Disposal: The Principle of Waste Minimization

The most effective disposal strategy begins with thoughtful experimental design. Before generating waste, consider the principles of green chemistry. Can the scale of the reaction be minimized? Can a less hazardous reagent be substituted? Accurate weighing and careful planning prevent the generation of excess material that requires disposal.

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

When handling 2,3-Dimethoxy-6-methylbenzoic acid for disposal, a robust barrier between you and the chemical is mandatory. The following PPE must be worn:

• Eye Protection: Chemical safety goggles are required. If there is a splash risk, a face shield should be worn in addition to goggles.[1][8]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential. Always inspect gloves for tears or punctures before use.[1][6]

• Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.[9]

• Respiratory Protection: If there is a risk of generating dust, or if working outside of a certified chemical fume hood, a NIOSH/MSHA-approved respirator is necessary.[2][8]

This multi-layered approach ensures that all potential routes of exposure—dermal, ocular, and inhalation—are protected.

Step-by-Step Disposal Workflow

The disposal of chemical waste is a systematic process designed to ensure safety and regulatory compliance. The following workflow outlines the critical steps from waste generation to final handoff.

Caption: Disposal workflow for 2,3-Dimethoxy-6-methylbenzoic acid.

Protocol Explanation:

• Segregation: The first and most critical step is to correctly identify the waste stream. Cross-contamination of waste streams can create unforeseen hazards and complicate the disposal process. Pure, unused solid should be kept separate from materials used for spill cleanup or contaminated PPE.

• Containerization: Use only chemically compatible and sealable containers. The solid waste should be carefully transferred to avoid creating dust.[2] A common method is to gently scoop the material into a wide-mouthed container. Do not compact the powder, as this can aerosolize it. The container must be kept closed except when adding waste.[2]

• Labeling: Proper labeling is a legal requirement and a safety imperative. Your institution's EHS office will provide specific guidelines, but all labels must include the full chemical name, associated hazards, and the date accumulation started. This ensures the next person to handle the container understands its contents and risks.

• Storage: Designated satellite accumulation areas are designed for the safe, temporary storage of hazardous waste. These areas should be secure, well-ventilated, and away from general laboratory traffic.

• Final Disposal: The ultimate disposal of 2,3-Dimethoxy-6-methylbenzoic acid should be entrusted to a licensed professional waste disposal service.[2] The standard and most effective method for this type of organic solid is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[2] Never dispose of this chemical down the drain or in regular trash.[2][7]

Emergency Procedures: Spill Management

In the event of a spill during the disposal process, the response must be swift and safe.

• Evacuate and Secure: Alert others in the immediate area and restrict access.[7]

• Ventilate: Ensure the area is well-ventilated. Use a chemical fume hood if the spill is contained within one.[7]

• Assess PPE: Don the appropriate PPE as described in Section 3 before attempting cleanup.

• Cleanup: For a solid spill, do not use a dry brush or towel, as this will generate dust. Gently cover the spill with an inert absorbent material. Moisten the material slightly if necessary to prevent dust from becoming airborne.[7] Carefully sweep or scoop the material into your designated hazardous waste container.[2][4]

• Decontaminate: Wash the spill area thoroughly with soap and water once the bulk material is removed.[4]

• Dispose of Cleanup Materials: All materials used for cleanup (absorbent pads, contaminated gloves, etc.) must be placed in the hazardous waste container.

Conclusion: A Culture of Safety

The proper disposal of 2,3-Dimethoxy-6-methylbenzoic acid is not merely a procedural task; it is a reflection of our professional commitment to safety, regulatory compliance, and environmental protection. By understanding the hazards, utilizing the correct PPE, and adhering to a systematic disposal workflow, we ensure that the lifecycle of our research chemicals concludes safely and responsibly. Always consult your institution's specific EHS guidelines, as they are the final authority on waste management in your facility.

References

• LookChem. (n.d.). 2,3-Dimethoxybenzoic acid Safety Data Sheet. Retrieved from [Link]

• PENTA. (2024, April 24). Benzoic acid Safety Data Sheet. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Benzoic Acid. Retrieved from [Link]

• Cheméo. (n.d.). Benzoic acid, 2,4-dimethoxy-6-methyl-, methyl ester (CAS 6110-37-8) - Chemical & Physical Properties. Retrieved from [Link]

• Carl ROTH. (2015, April 16). Safety Data Sheet: Benzoic Acid Standard. Retrieved from [Link]

• PubChem. (n.d.). 2,3,6-Trimethylbenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dimethoxy-6-methylbenzoic acid. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Benzoic acid. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Benzoic acid. Retrieved from [Link]

• RecSupply. (n.d.). Safety Data Sheet. Retrieved from [Link]

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Personal protective equipment for handling 2,3-Dimethoxy-6-methylbenzoic acid

Essential Safety and Handling Guide for 2,3-Dimethoxy-6-methylbenzoic Acid

A Senior Application Scientist's In-Depth Technical Guide for Laboratory Professionals

Disclaimer: This guide is based on safety data for structurally similar compounds, as a specific Safety Data Sheet (SDS) for 2,3-Dimethoxy-6-methylbenzoic acid was not publicly available at the time of writing. The provided information serves as a robust starting point for safe handling, but it is imperative to consult the official SDS provided by your chemical supplier for the most accurate and specific safety information before commencing any work.

Hazard Identification and Risk Assessment: Understanding the "Why"

Based on the hazard profiles of closely related substituted benzoic acid derivatives, 2,3-Dimethoxy-6-methylbenzoic acid is anticipated to be a solid that can cause significant irritation. The primary routes of exposure in a laboratory setting are inhalation of dust, skin contact, and eye contact.

The core hazards associated with this class of compounds are:

• Skin Irritation: Direct contact can lead to redness, itching, and inflammation.[1][2][3][4][5][6]

• Serious Eye Damage/Irritation: The crystalline or powdered form can cause significant irritation and potential damage upon contact with the eyes.[1][2][3][4][5][6]

• Respiratory Irritation: Inhalation of fine dust particles may irritate the respiratory tract, leading to coughing and discomfort.[2][4][5][7]

Therefore, all handling procedures must be designed to minimize dust generation and prevent direct contact with the substance.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical and should be based on the specific laboratory task being performed. The following table provides a clear guide for the minimum required PPE.

Laboratory Task	Required Personal Protective Equipment
Weighing and Aliquoting	- Chemical-resistant gloves (Nitrile rubber recommended)- Safety goggles with side shields or a face shield- Laboratory coat- N95 dust mask (if not performed in a fume hood)
Dissolving and Solution Preparation	- Chemical-resistant gloves (Nitrile rubber recommended)- Safety goggles with side shields- Laboratory coat
Running Reactions and Work-up	- Chemical-resistant gloves (Nitrile rubber recommended)- Safety goggles with side shields- Laboratory coat
Spill Cleanup	- Chemical-resistant gloves (Nitrile rubber recommended)- Safety goggles with side shields or a face shield- Laboratory coat- N95 dust mask or higher respiratory protection

The Rationale Behind PPE Selection:

• Gloves: Chemical-resistant gloves are essential to prevent skin contact.[2][8] Nitrile gloves are a common and effective choice for handling many solid chemicals. Always inspect gloves for any signs of damage before use.

• Eye Protection: Safety goggles with side shields are the minimum requirement to protect against splashes and airborne particles.[2][8] A face shield should be worn in addition to goggles when there is a higher risk of splashing or dust generation.

• Lab Coat: A lab coat protects your personal clothing and skin from contamination.

• Respiratory Protection: When handling the solid outside of a chemical fume hood, a dust mask is crucial to prevent inhalation of airborne particles.[9]

Procedural Guidance: Step-by-Step Safety Protocols

Adherence to established laboratory procedures is fundamental for safety. The following workflows are designed to minimize exposure and ensure a safe working environment.

Workflow for Safe Handling and Use:

Caption: A step-by-step workflow for the safe handling of 2,3-Dimethoxy-6-methylbenzoic acid.

Donning and Doffing PPE: A Critical Procedure

The order in which you put on and take off your PPE is crucial to prevent cross-contamination.

Donning (Putting On) Sequence:

• Lab Coat: Fasten completely.

• Mask/Respirator: Ensure a proper fit and seal.

• Goggles/Face Shield: Adjust for a secure and comfortable fit.

• Gloves: Pull the cuffs of the gloves over the cuffs of your lab coat sleeves.

Doffing (Taking Off) Sequence:

• Gloves: Remove using a glove-to-glove and then skin-to-skin technique to avoid touching the outer contaminated surface.

• Goggles/Face Shield: Remove by handling the strap or earpieces.

• Lab Coat: Unfasten and roll it inside-out as you remove it.

• Mask/Respirator: Remove by touching only the straps.

• Wash Hands: Immediately and thoroughly wash your hands with soap and water.

Disposal Plan: Responsible Waste Management

All waste materials, including contaminated PPE and excess chemical, must be disposed of in accordance with local, state, and federal regulations.

Waste Segregation and Disposal:

• Solid Waste:

  • Place any unused 2,3-Dimethoxy-6-methylbenzoic acid and any materials used for spill cleanup (e.g., absorbent pads) into a clearly labeled, sealed container for hazardous solid waste.

  • Do not mix with other waste streams.

• Contaminated PPE:

  • Disposable gloves, masks, and any other contaminated items should be placed in a designated hazardous waste container.

• Empty Containers:

  • Thoroughly rinse the original container with a suitable solvent three times. The rinsate should be collected and treated as hazardous liquid waste. Once decontaminated, the empty container can be disposed of according to your institution's guidelines.

• Liquid Waste:

  • Solutions containing 2,3-Dimethoxy-6-methylbenzoic acid should be collected in a labeled, sealed container for hazardous liquid waste.

  • Never pour chemical waste down the drain.[1][3][7]

Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on waste stream management and disposal procedures.

References

• TCI Chemicals. (2024, November 23). SAFETY DATA SHEET: 2,6-Dimethoxybenzoic Acid.
• Fisher Scientific. (2025, December 18). SAFETY DATA SHEET: 2,6-Dimethoxybenzoic acid.
• TCI Chemicals. (2026, March 3). SAFETY DATA SHEET: 2-Methoxy-6-methylbenzoic Acid.

• LookChem. (n.d.). 2,3-Dimethoxybenzoic acid Safety Data Sheet. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 5). SAFETY DATA SHEET: Benzoic acid, 2,6-dimethoxy-.
• ScienceLab.com. (2009, July 20). Material Safety Data Sheet Benzoic acid.
• Thermo Fisher Scientific. (2025, October 7). SAFETY DATA SHEET: 3,5-Dimethoxy-4-methylbenzoic acid.
• Thermo Fisher Scientific. (2025, December 21). SAFETY DATA SHEET: 2-Amino-6-methylbenzoic acid.

• Angene Chemical. (n.d.). 2,3-Dimethoxybenzoic acid(CAS# 1521-38-6). Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Methylbenzoic acid.

• PubChem. (n.d.). 2,4-Dimethoxy-6-methylbenzoic acid. Retrieved from [Link]

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